A Versatile Scaffolding Unit for Conformationally Restricted Pharmacophores Executive Summary Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate (CAS: 90482-42-1) represents a critical bicyclic ether-ester scaffold in modern...
Author: BenchChem Technical Support Team. Date: February 2026
A Versatile Scaffolding Unit for Conformationally Restricted Pharmacophores
Executive Summary
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate (CAS: 90482-42-1) represents a critical bicyclic ether-ester scaffold in modern medicinal chemistry. Characterized by a fused cyclopropane-tetrahydrofuran ring system, this molecule serves as a "stereochemical template" for designing conformationally restricted analogs of bioactive compounds, particularly nucleosides and amino acids. Its rigid bicyclic framework locks substituents into specific vectors—often described as "North" or "South" conformations in nucleoside chemistry—making it invaluable for mapping receptor binding pockets (e.g., mGluR) and enhancing metabolic stability. This guide details the physicochemical properties, synthetic pathways, and reactivity profile of this high-value intermediate.
Chemical Identity & Physical Properties
The molecule features a [3.1.0] bicyclic core where an oxygen atom occupies the 2-position (adjacent to the bridgehead), distinguishing it from its 3-oxa isomer. The ester functionality at the 6-position (on the cyclopropane ring) provides a handle for further derivatization.
Exists as endo and exo diastereomers; enantiomers possible
Solubility
Soluble in DCM, THF, EtOAc, Chloroform
Spectroscopic Signature (Diagnostic)
¹H NMR: The cyclopropyl protons are the most diagnostic features.
H-6 (Cyclopropyl methine): Typically appears upfield (0.8 – 1.5 ppm) as a triplet or doublet of doublets.
H-1/H-5 (Bridgehead): Resonate between 2.0 – 3.5 ppm, showing complex coupling due to the bicyclic strain.
Ethyl Group: Characteristic quartet (~4.1 ppm) and triplet (~1.2 ppm).
¹³C NMR: Distinctive high-field signals for the cyclopropyl carbons (C1, C5, C6) typically < 30 ppm, with the ester carbonyl ~170 ppm.
Synthetic Methodologies
The primary route to Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is the transition-metal catalyzed cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate (EDA).
Metal-Carbenoid Cyclopropanation
This reaction proceeds via the in situ generation of a metal-carbene species from EDA, which then adds across the electron-rich double bond of the dihydrofuran.
Rhodium(II) Acetate Dimer [Rh₂(OAc)₄]: The industry standard for high yield and diastereocontrol.
Copper(II) Triflate/Acetylacetonate: Lower cost alternatives, often used in earlier literature but with lower selectivity.
Stereoselectivity: The reaction yields a mixture of exo (thermodynamic) and endo (kinetic) isomers. The exo-isomer (ester anti to the bridgehead hydrogens) is generally favored by bulky catalysts and higher temperatures.
Enantioselective Synthesis
For drug development requiring chiral purity, chiral dirhodium catalysts (e.g., Rh₂(DOSP)₄ or Rh₂(S-PTAD)₄) are employed. These catalysts impose a chiral pocket around the carbene, directing the approach of the dihydrofuran to yield enantiomeric excesses (ee) often exceeding 90%.
Figure 1: Catalytic cycle for the synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate showing the divergence into exo/endo diastereomers.
Reactivity & Transformations
The 2-oxabicyclo[3.1.0]hexane core is highly reactive due to the ring strain inherent in the fused cyclopropane-tetrahydrofuran system.
Ring Opening Reactions
The most critical reactivity mode is the acid-catalyzed or nucleophilic ring opening.
C1-C6 Cleavage: Under acidic conditions, the cyclopropane bond can cleave to generate 2-substituted tetrahydrofuran derivatives. This is a key pathway for generating C-nucleoside precursors.
Homolytic Cleavage: Radical conditions can open the ring to generate linear enones or substituted furans.
Ester Functionalization
The C6-ester group behaves as a standard ester but is sterically encumbered.
Hydrolysis: LiOH/THF/H₂O yields the corresponding carboxylic acid (CAS 90482-42-1 refers to the ester, but the acid is the active pharmaceutical intermediate).
Curtius Rearrangement: Conversion of the acid to the acyl azide and subsequent rearrangement yields the C6-amine. This is the gateway to 2,3-methanoamino acids (conformationally restricted glutamate/GABA analogs).
Figure 2: Primary reactivity pathways showing the divergence into amino-acid scaffolds (via ester) and nucleoside analogs (via ring opening).
Applications in Drug Discovery
"North-Locked" Nucleosides
The bicyclic [3.1.0] system mimics the North (C3'-endo) conformation of the ribose ring found in A-form RNA. By incorporating this scaffold, researchers can synthesize "North-locked" nucleoside analogs (e.g., methanocarba-nucleosides) that are pre-organized for binding to viral polymerases or purine receptors, often resulting in varying potency and selectivity compared to flexible ribose counterparts.
Glutamate Receptor (mGluR) Ligands
The scaffold is a precursor to conformationally constrained amino acids. Specifically, the 2-oxabicyclo[3.1.0]hexane amino acid derivatives serve as probes for metabotropic glutamate receptors (mGluRs). The rigid backbone restricts the rotation of the carboxylate and amino groups, allowing for precise mapping of the receptor's agonist/antagonist binding requirements.
Experimental Protocol: Representative Synthesis
Note: This protocol is a generalized composite of standard literature methods (e.g., Davies et al., Doyle et al.).
Objective: Synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate via Rh(II) catalysis.
Catalyst Preparation: In a flame-dried 2-neck round bottom flask under argon, dissolve Rh₂(OAc)₄ (0.5 mol%) in anhydrous dichloromethane (DCM).
Substrate Addition: Add 2,3-dihydrofuran (5.0 equiv) to the catalyst solution.
Diazo Addition (Critical Step): Prepare a solution of Ethyl Diazoacetate (1.0 equiv) in DCM. Add this solution very slowly via a syringe pump over 8–10 hours to the stirring catalyst/substrate mixture at room temperature.
Why: Slow addition prevents EDA dimerization (formation of diethyl fumarate/maleate) and favors the cross-reaction with the olefin.
Workup: Once N₂ evolution ceases, concentrate the reaction mixture in vacuo to remove solvent and excess dihydrofuran.
Purification: Purify the residue via silica gel flash chromatography (Gradient: Hexanes to 10% EtOAc/Hexanes).
Characterization: Isolate the product as a clear oil. Verify structure via ¹H NMR (look for cyclopropyl high-field signals).
References
Stereoselective Cyclopropanation: Davies, H. M. L., & Antoulinakis, E. G. (2001). Intermolecular Metal-Catalyzed Carbenoid Cyclopropanations. Organic Reactions. Link
Nucleoside Analogs: Marquez, V. E., et al. (1996). Nucleosides with a Twist. Can Fixed Forms of Sugar Ring Pucker Influence Biological Activity in Nucleosides and Oligonucleotides? ACS Symposium Series. Link
mGluR Ligands: Pellicciari, R., et al. (1996). Modulation of Glutamate Receptor Pathways in the Search for New Neuroprotective Agents. Il Farmaco. Link
Reaction Mechanism: Doyle, M. P. (1986). Catalytic methods for metal carbene transformations. Chemical Reviews. Link
Synthesis of 2-oxabicyclo[3.1.0]hexane systems: Chandrasekhar, S., et al. (2008). Synthetic applications of 2-oxabicyclo[3.1.0]hexane derivatives. Tetrahedron Letters. Link
An In-depth Technical Guide to Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate (CAS 90482-42-1)
Prepared for Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, identified by the CAS number 90482-42-1, is a fascinating bicyclic molecule that holds...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared for Researchers, Scientists, and Drug Development Professionals
Introduction
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, identified by the CAS number 90482-42-1, is a fascinating bicyclic molecule that holds considerable promise as a versatile building block in medicinal chemistry and organic synthesis. Its unique strained ring system, combining a cyclopentane, an epoxide, and a cyclopropane, imparts a rigid three-dimensional structure. This conformational rigidity is a highly sought-after feature in modern drug design, as it can lead to enhanced binding affinity and selectivity for biological targets.[1][2] This guide provides a comprehensive overview of the synthesis, properties, and potential applications of this compound, with a focus on its role in the development of novel therapeutics.
The 2-oxabicyclo[3.1.0]hexane core is a key structural motif in a variety of biologically active molecules, including nucleoside analogues with antiviral properties.[3][4] The inherent strain and defined stereochemistry of this scaffold make it an attractive starting point for the synthesis of complex molecular architectures. This guide will delve into the synthetic pathways to access this valuable intermediate, its spectroscopic characterization, and its potential utility in drug discovery programs.
Physicochemical and Spectroscopic Characterization
While experimental data for this specific compound is limited, its properties can be reliably predicted based on its structure and data from closely related analogues.
Predicted ¹H NMR (400 MHz, CDCl₃):
The proton spectrum is expected to show complex multiplets for the ring protons due to the rigid bicyclic system. Key expected signals include:
A triplet around 1.2-1.4 ppm corresponding to the methyl protons of the ethyl group.
A quartet around 4.1-4.3 ppm for the methylene protons of the ethyl group.
A series of multiplets between 1.0 and 4.5 ppm for the seven protons on the bicyclic core. The protons on the cyclopropane and epoxide rings will likely appear in distinct regions.
Predicted ¹³C NMR (100 MHz, CDCl₃):
The carbon spectrum will be characterized by eight distinct signals:
A signal for the carbonyl carbon of the ester at approximately 170 ppm.
A signal for the methylene carbon of the ethyl group around 60-62 ppm.
A signal for the methyl carbon of the ethyl group around 14 ppm.
Five signals corresponding to the carbons of the bicyclic scaffold, with the epoxide carbons appearing at a characteristic upfield shift.
Mass Spectrometry:
The mass spectrum is expected to show a molecular ion peak (M+) at m/z = 156.
Synthesis and Reaction Mechanisms
The synthesis of the 2-oxabicyclo[3.1.0]hexane core is a key challenge, often involving a cyclopropanation reaction of a dihydrofuran precursor.[3][4] While a specific protocol for the title compound is not detailed in the literature, a highly plausible and efficient route can be designed based on established synthetic methodologies for related bicyclo[3.1.0]hexane systems.
A common and effective method for creating the bicyclo[3.1.0]hexane skeleton involves the reaction of an appropriate cyclopentene derivative with a cyclopropanating agent. One of the most versatile methods for cyclopropanation is the Simmons-Smith reaction, or variations thereof, which typically involves the use of diiodomethane and a zinc-copper couple. Another powerful approach is the rhodium-catalyzed decomposition of diazo compounds, such as ethyl diazoacetate.[2]
Proposed Synthetic Workflow: Cyclopropanation of a Dihydrofuran Intermediate
A logical and efficient pathway to Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate would involve the cyclopropanation of a suitable dihydrofuran precursor. This multi-step synthesis would leverage readily available starting materials and well-understood reaction mechanisms.
Caption: Proposed synthetic workflow for Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Detailed Experimental Protocol (Hypothetical)
Step 1: Rhodium-Catalyzed Cyclopropanation of Ethyl 2,5-dihydrofuran-3-carboxylate
This protocol is adapted from established procedures for the cyclopropanation of olefins using ethyl diazoacetate.[2]
Reaction Setup: To a solution of ethyl 2,5-dihydrofuran-3-carboxylate (1 equivalent) in anhydrous dichloromethane (DCM), add a catalytic amount of dirhodium(II) tetraacetate (Rh₂(OAc)₄, 0.5 mol%).
Addition of Diazoacetate: Slowly add a solution of ethyl diazoacetate (1.2 equivalents) in DCM to the reaction mixture at room temperature over a period of 4-6 hours using a syringe pump. The slow addition is crucial to maintain a low concentration of the diazo compound and suppress side reactions.
Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
Workup: Upon completion, concentrate the reaction mixture under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the cyclopropanated intermediate.
Step 2: Epoxidation of the Bicyclic Alkene
Reaction Setup: Dissolve the bicyclic alkene intermediate from Step 1 in DCM and cool the solution to 0 °C.
Addition of Oxidizing Agent: Add meta-chloroperoxybenzoic acid (m-CPBA, 1.1 equivalents) portion-wise to the cooled solution.
Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.
Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield the final product, Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Applications in Drug Discovery and Medicinal Chemistry
The rigid 2-oxabicyclo[3.1.0]hexane scaffold is of significant interest to medicinal chemists. By holding pendant functional groups in well-defined spatial orientations, this core structure can be used to design ligands with high affinity and selectivity for their biological targets.
Role as a Conformationally Restricted Scaffold
The bicyclo[3.1.0]hexane system is a known "North" (N)-methanocarba analogue, which can lock the conformation of nucleoside derivatives.[6] This conformational locking is crucial for optimizing interactions with enzyme active sites or receptor binding pockets. For instance, derivatives of the related 6-oxabicyclo[3.1.0]hexane have been shown to possess antiviral activity, specifically against the Epstein-Barr virus (EBV).[1]
Caption: Biological relevance of the 2-oxabicyclo[3.1.0]hexane scaffold.
Potential as an Intermediate for P2Y Receptor Ligands
The bicyclo[3.1.0]hexane ring system has been successfully employed in the design of potent and selective ligands for P2Y receptors, which are implicated in a range of physiological processes and are attractive drug targets.[6][7] The defined stereochemistry of the 2-oxabicyclo[3.1.0]hexane core makes it an excellent starting point for the synthesis of novel P2Y receptor modulators.
Safety and Handling
A specific Material Safety Data Sheet (MSDS) for Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is not publicly available. However, based on its chemical structure, which contains an epoxide, appropriate safety precautions should be taken. Epoxides are known to be reactive and should be handled with care.
Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Storage: Store in a cool, dry place away from incompatible materials such as strong acids and bases.
Toxicity: The toxicological properties have not been fully investigated. Assume the compound is harmful if swallowed, inhaled, or in contact with skin.
Conclusion
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is a valuable synthetic intermediate with significant potential in drug discovery and development. Its rigid bicyclic structure provides a robust platform for the design of conformationally constrained molecules with enhanced biological activity. While further research is needed to fully elucidate its properties and develop optimized synthetic routes, the information presented in this guide provides a solid foundation for researchers and scientists working in this exciting area of medicinal chemistry. The exploration of this and related scaffolds is likely to lead to the discovery of novel therapeutic agents for a variety of diseases.
References
Synthesis of Conformationally North-Locked Pyrimidine Nucleosides Built on an Oxa-bicyclo[3.1.0]hexane Scaffold. (n.d.). PubMed Central (PMC). Retrieved January 2, 2026, from [Link]
Synthesis of conformationally locked carbocyclic nucleosides built on an oxabicyclo[3.1.0]hexane system. (2008). ResearchGate. Retrieved January 2, 2026, from [Link]
dirhodium(ii) tetrakis[methyl 2-pyrrolidone-5(r)-carboxylate. (n.d.). Organic Syntheses Procedure. Retrieved January 2, 2026, from [Link]
Synthesis of bicyclo[3.1.0]hexanes by (3 + 2) annulation of cyclopropenes with aminocyclopropanes. (2020). Chemical Science (RSC Publishing). Retrieved January 2, 2026, from [Link]
A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione. (2018). The Open Organic Chemistry Journal. Retrieved January 2, 2026, from [Link]
Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropan. (2024). American Chemical Society. Retrieved January 2, 2026, from [Link]
Nucleotide analogues containing 2-oxa-bicyclo[2.2.1]heptane and L-α-threofuranosyl ring systems: interactions with P2Y receptors. (2007). National Institutes of Health. Retrieved January 2, 2026, from [Link]
Synthesis, Biological Activity, and Molecular Modeling of Ribose-Modified Deoxyadenosine Bisphosphate Analogues as P2Y1 Receptor Ligands. (2002). Journal of Medicinal Chemistry - ACS Publications. Retrieved January 2, 2026, from [Link]
Method for synthesis of bicyclo[3][5]hexane derivatives and intermediate compound to this end. (n.d.). Google Patents. Retrieved January 2, 2026, from
The Strategic Blueprint of a Constrained Scaffold: A Technical Guide to Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
For the attention of Researchers, Scientists, and Drug Development Professionals. This guide provides an in-depth analysis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, a molecule of significant interest in medicinal...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of Researchers, Scientists, and Drug Development Professionals.
This guide provides an in-depth analysis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, a molecule of significant interest in medicinal chemistry. We will explore its synthesis, structural characteristics, and its role as a versatile scaffold in the development of novel therapeutics. The inherent conformational rigidity of this bicyclic system offers a unique advantage in the design of highly selective and potent drug candidates.
The Architectural Significance of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate (CAS Number: 90482-42-1) is a bicyclic organic compound featuring a fused cyclopropane and tetrahydrofuran ring system.[1] This rigid architecture is a key attribute, as it locks the molecule into a defined three-dimensional orientation. In drug design, such conformational constraint is a powerful tool for enhancing binding affinity and selectivity to biological targets.[1] By limiting the molecule's flexibility, the entropic penalty upon binding to a receptor is reduced, often leading to more potent biological activity.
The molecule's structure incorporates two key functional groups that are amenable to a variety of chemical transformations: an epoxide and an ethyl ester. This makes it a valuable intermediate for the synthesis of more complex, biologically active molecules, particularly in the fields of pharmaceuticals and agrochemicals.[2]
Table 1: Physicochemical Properties of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Property
Value
Source
CAS Number
90482-42-1
Molecular Formula
C₈H₁₂O₃
Molecular Weight
156.18 g/mol
Synthesis and Elucidation of Structure
The synthesis of the 2-oxabicyclo[3.1.0]hexane core is a critical step in obtaining the title compound. A common and effective strategy involves the cyclopropanation of a dihydrofuran precursor. This can be achieved through various methods, with rhodium-catalyzed reactions of diazoacetates being a prominent approach.
General Synthetic Approach: Rhodium-Catalyzed Cyclopropanation
The core bicyclic structure can be synthesized via a rhodium(II)-catalyzed reaction between a suitable dihydrofuran and ethyl diazoacetate. The catalyst facilitates the transfer of a carbene from the diazo compound to the double bond of the dihydrofuran, forming the cyclopropane ring. The choice of rhodium catalyst and reaction conditions can influence the stereoselectivity of the reaction, which is crucial for producing the desired isomer.
Caption: General workflow for the synthesis of the target molecule.
Experimental Protocol: A Representative Synthesis
The following is a representative, step-by-step methodology for the synthesis of a related bicyclo[3.1.0]hexane derivative, which can be adapted for the title compound.
Materials:
2,3-Dihydrofuran
Ethyl diazoacetate
Rhodium(II) acetate dimer [Rh₂(OAc)₄]
Dichloromethane (anhydrous)
Silica gel for column chromatography
Hexane and Ethyl acetate for elution
Procedure:
In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., argon), dissolve 2,3-dihydrofuran (1.0 eq) in anhydrous dichloromethane.
Add a catalytic amount of rhodium(II) acetate dimer (e.g., 0.1 mol%).
To this solution, add a solution of ethyl diazoacetate (1.1 eq) in anhydrous dichloromethane dropwise over a period of 2-3 hours using a syringe pump. The slow addition is crucial to control the reaction rate and minimize side reactions.
After the addition is complete, allow the reaction to stir at room temperature for an additional 12-16 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the crude product by silica gel column chromatography, using a gradient of ethyl acetate in hexane as the eluent, to afford the pure Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Structural Characterization
Table 2: Representative Spectroscopic Data for a Bicyclo[3.1.0]hexane Derivative
Technique
Observed Features
¹H NMR
Complex multiplets in the aliphatic region corresponding to the bicyclic protons. A distinct singlet for the methyl ester protons. The presence of the cyclopropyl protons is typically observed at higher field.
¹³C NMR
Signals corresponding to the carbonyl carbon of the ester, the carbons of the bicyclic framework, and the methyl group of the ester. The carbons of the cyclopropane ring appear at relatively high field.
Mass Spec.
A molecular ion peak corresponding to the mass of the molecule, along with characteristic fragmentation patterns.
IR
A strong absorption band for the C=O stretch of the ester group (typically around 1730 cm⁻¹). C-O stretching bands for the ether and ester functionalities. C-H stretching and bending vibrations for the aliphatic and cyclopropyl groups.
Applications in Drug Discovery and Development
The rigid 2-oxabicyclo[3.1.0]hexane scaffold is a "privileged structure" in medicinal chemistry, meaning it can serve as a template for the development of ligands for multiple biological targets. Its constrained nature allows for the precise positioning of pharmacophoric groups in three-dimensional space, which can lead to enhanced potency and selectivity.
Antiviral Agents
A significant application of this scaffold is in the synthesis of conformationally restricted nucleoside analogues. These modified nucleosides can act as inhibitors of viral polymerases, a key class of enzymes in the replication of viruses like HIV and Hepatitis C virus (HCV). The rigid bicyclic core mimics the sugar pucker of natural nucleosides, locking it into a specific conformation that can enhance its interaction with the active site of the viral enzyme.
Caption: Role of the scaffold in developing antiviral agents.
Modulators of Central Nervous System Targets
Derivatives of the bicyclo[3.1.0]hexane system have also been investigated as modulators of metabotropic glutamate receptors (mGluRs), which are important targets in the central nervous system.[3] The rigid scaffold allows for the synthesis of stereochemically defined ligands that can selectively target specific mGluR subtypes, offering potential therapeutic avenues for neurological and psychiatric disorders.
Conclusion
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is more than just a chemical intermediate; it is a strategic building block for the rational design of sophisticated and highly specific drug candidates. Its conformationally constrained framework provides a robust platform for exploring chemical space and developing novel therapeutics with improved pharmacological profiles. The continued exploration of this and related bicyclic scaffolds holds significant promise for the future of drug discovery.
American Elements. Ethyl 3-oxa-bicyclo[3.1.0]hexane-6-carboxylate. [Link]
Google Patents. RU2388747C2 - Method for synthesis of bicyclo[1][4]hexane derivatives and intermediate compound to this end.
ResearchGate. A facile route for the synthesis of ethyl N-aryl-2,6-dioxo-piperid-3-ene-4-carboxylates and their biological activity. [Link]
ACS Publications. Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropan. [Link]
An In-depth Technical Guide to the Physical Properties of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive overview of the known and anticipated physical properties of Ethyl 2-oxabicyc...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the known and anticipated physical properties of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate (CAS No: 90482-42-1). This bicyclic ester is a valuable intermediate in organic synthesis, particularly in the construction of complex molecular architectures for pharmaceutical and agrochemical applications.[1] Its unique strained ring system offers a versatile platform for a variety of chemical transformations.[1] This document collates available data and provides expert insights into the determination of its physicochemical characteristics, ensuring a foundation of scientific integrity for its application in research and development.
Molecular Structure and Core Physicochemical Properties
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate possesses a compact and rigid bicyclic framework, which significantly influences its physical properties. The presence of both an ether linkage within the five-membered ring and an ethyl ester functionality attached to the cyclopropane ring imparts a moderate polarity to the molecule.[2]
Molecular Structure Diagram
Caption: Molecular structure of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Data for the isomeric Ethyl 3-oxa-bicyclo[3.1.0]hexane-6-carboxylate.[5] Experimental determination is recommended for precise applications.
Melting Point
Not available
Experimental determination required.
Density
Not available
Experimental determination required.
Refractive Index
Not available
Experimental determination required.
Solubility
Moderately soluble in common organic solvents such as ether and chloroform.[6] May exhibit limited solubility in water due to the ester functionality.
Expected to be moisture-sensitive and may hydrolyze.[6]
Spectroscopic Profile: A Guide to Structural Elucidation
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of this molecule.
¹H NMR: The proton NMR spectrum is expected to be complex due to the rigid bicyclic structure and the presence of multiple stereocenters. Key expected signals include:
A triplet and a quartet in the upfield region corresponding to the ethyl group of the ester.
A series of multiplets in the region characteristic of protons on the bicyclic core, with distinct chemical shifts for the cyclopropyl protons and those adjacent to the ether oxygen.
¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon environments. Expected signals include:
A downfield signal for the carbonyl carbon of the ester.
Signals for the two carbons of the ethyl group.
Distinct signals for the carbons of the bicyclic system, with those bonded to the oxygen atom appearing at a lower field.
Experimental Protocol for NMR Analysis
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a standard 5 mm NMR tube.
Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.
Data Acquisition: Acquire ¹H and ¹³C spectra using standard pulse sequences. For more detailed structural analysis, 2D NMR experiments such as COSY, HSQC, and HMBC are recommended to establish connectivity.
Data Processing and Interpretation: Process the raw data (Fourier transformation, phasing, and baseline correction) and integrate the signals. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).
Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the key functional groups present in the molecule.
Expected Absorptions:
A strong, sharp absorption band around 1720-1740 cm⁻¹ , characteristic of the C=O stretching of the saturated ester.
C-O stretching bands in the region of 1000-1300 cm⁻¹ for the ester and the ether linkages.
C-H stretching bands for the sp³ hybridized carbons of the bicyclic system and the ethyl group, typically appearing just below 3000 cm⁻¹ .
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.
Expected Fragmentation:
The molecular ion peak (M⁺) should be observed at m/z = 156.
Common fragmentation pathways may include the loss of the ethoxy group (-OCH₂CH₃) or the entire ester functionality.
Safety and Handling
While a specific Safety Data Sheet (SDS) for Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is not widely available, general precautions for handling laboratory chemicals should be strictly followed. Based on related compounds, it is advisable to:
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Handle the compound in a well-ventilated area or a fume hood.
Avoid inhalation, ingestion, and skin contact.
Store in a tightly sealed container in a cool, dry place.[1] The compound is likely moisture-sensitive.[6]
For related bicyclic structures, hazards such as skin and eye irritation have been noted.[7]
Conclusion and Future Directions
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is a compound of significant interest in synthetic chemistry. This guide has synthesized the available information on its physical properties and provided a framework for the experimental determination of missing data. The scientific community is encouraged to contribute to a more complete characterization of this and related molecules to further enable their application in the development of novel therapeutics and other advanced materials.
References
NIST. (n.d.). 6-Oxabicyclo[3.1.0]hexane. NIST Chemistry WebBook. Retrieved February 2, 2026, from [Link]
MySkinRecipes. (n.d.). ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate. Retrieved February 2, 2026, from [Link]
The Royal Society of Chemistry. (2013). Electronic Supplementary Material (ESI) for Chemical Science. Retrieved February 2, 2026, from [Link]
American Chemical Society. (2024). Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropan. Organic Letters. Retrieved February 2, 2026, from [Link]
Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved February 2, 2026, from [Link]
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SpectraBase. (n.d.). Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate. Retrieved February 2, 2026, from [Link]
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Publikationsserver der Universität Regensburg. (2012). Synthesis and pharmacological characterization of new tetrahydrofuran based compounds as histamine receptor ligands. Retrieved February 2, 2026, from [Link]
The Strategic Deployment of Ethyl 2-Oxabicyclo[3.1.0]hexane-6-carboxylate in Modern Medicinal Chemistry: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract The quest for therapeutic agents with enhanced potency, selectivity, and improved pharmacokinetic profiles has driven medicinal chemists to explore...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
The quest for therapeutic agents with enhanced potency, selectivity, and improved pharmacokinetic profiles has driven medicinal chemists to explore novel three-dimensional (3D) scaffolds. Among these, the 2-oxabicyclo[3.1.0]hexane framework, embodied by derivatives like ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, has emerged as a pivotal structural motif. This guide provides an in-depth analysis of its synthesis, strategic value, and applications in drug discovery. By rigidly constraining molecular conformation, this scaffold serves as a powerful tool to lock bioactive molecules into their optimal binding geometries, offering a distinct advantage in the rational design of next-generation therapeutics, particularly in the realm of antiviral and anticancer nucleoside analogues.
The 2-Oxabicyclo[3.1.0]hexane Core: A Scaffold of Strategic Rigidity
The ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate molecule is built upon a fused bicyclic system comprising a tetrahydrofuran ring and a cyclopropane ring. This fusion imparts significant conformational rigidity, a highly desirable trait in medicinal chemistry.[1] Unlike flexible aliphatic chains or even simple monocyclic systems that can adopt numerous conformations in solution, the 2-oxabicyclo[3.1.0]hexane scaffold locks its substituents into a well-defined three-dimensional space.
This inherent rigidity serves two primary strategic purposes in drug design:
Conformational Constraint: Many biological targets, such as enzymes and receptors, recognize and bind to their ligands in a single, specific conformation. By pre-organizing a drug molecule into this "bioactive conformation," the entropic penalty of binding is minimized, which can lead to a significant increase in binding affinity and potency. The 2-oxabicyclo[3.1.0]hexane system has been expertly employed to mimic the puckered sugar rings of nucleosides, locking them into specific "North" or "South" conformations that can be crucial for recognition by viral or cellular enzymes.[2][3]
Bioisosteric Replacement: The scaffold can act as a saturated, 3D-rich bioisostere for other cyclic moieties, such as cyclohexane or even aromatic phenyl rings.[1][4][5][6] This replacement can improve physicochemical properties, including aqueous solubility and metabolic stability, while maintaining or improving target engagement.[1][5] The defined spatial arrangement of substituents on the bicyclic core can mimic the vectoral presentation of functional groups in the original ring system, thereby preserving biological activity.
The logical relationship between the scaffold's structure and its function in drug design is illustrated below.
Caption: Logical flow from structural features to medicinal chemistry applications.
Synthesis of the Ethyl 2-Oxabicyclo[3.1.0]hexane-6-carboxylate Core
The construction of the 2-oxabicyclo[3.1.0]hexane ring system is most commonly achieved via the cyclopropanation of a corresponding dihydrofuran precursor. The Simmons-Smith reaction and transition-metal-catalyzed cyclopropanations are the premier methods for this transformation, offering stereospecificity and tolerance for a variety of functional groups.[2][7][8][9]
A general and reliable synthetic workflow starts from a readily available dihydrofuran derivative. The choice of cyclopropanation method can influence the stereochemical outcome, which is critical for applications where a specific locked conformation is desired.
Caption: General workflow for the synthesis of the target scaffold.
This protocol is a representative procedure adapted from established methods for the cyclopropanation of allylic ethers and related systems.[7][9][10] The stereospecificity of the Simmons-Smith reaction ensures that the geometry of the starting alkene is retained in the cyclopropane product.[9]
Objective: To synthesize Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate from Ethyl 2,5-dihydrofuran-2-carboxylate.
Activation of Zinc: A flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is charged with zinc-copper couple (3 equiv.). The apparatus is flushed with nitrogen. A crystal of iodine is added, and the flask is gently heated with a heat gun under nitrogen flow until the purple iodine vapor is visible, indicating activation of the zinc surface. The flask is allowed to cool to room temperature.
Reaction Setup: Anhydrous diethyl ether is added to the activated Zn-Cu couple via cannula. The mixture is stirred to create a fine suspension.
Initiation: A solution of ethyl 2,5-dihydrofuran-2-carboxylate (1 equiv.) and diiodomethane (2 equiv.) in anhydrous diethyl ether is prepared and drawn into the dropping funnel. A small portion (~10%) of this solution is added to the stirred zinc suspension. The reaction is often initiated by gentle warming, after which a mild exotherm should be observed.
Addition: Once the reaction has initiated (as evidenced by a gentle reflux), the remainder of the substrate/diiodomethane solution is added dropwise from the funnel at a rate sufficient to maintain a gentle reflux. The causality here is critical: a slow, controlled addition prevents a runaway reaction and ensures efficient formation of the organozinc carbenoid intermediate.[8]
Reaction Completion: After the addition is complete, the reaction mixture is stirred at reflux for an additional 2-4 hours to ensure complete consumption of the starting material. Progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Work-up: The reaction is cooled in an ice bath and quenched by the slow, careful addition of saturated aqueous NH₄Cl solution. The resulting mixture is filtered through a pad of Celite® to remove the zinc salts. The filter cake is washed thoroughly with diethyl ether.
Extraction: The combined filtrate is transferred to a separatory funnel. The organic layer is washed sequentially with saturated aqueous NaHCO₃ solution and brine.
Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.
Purification: The crude residue is purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Core Applications in Medicinal Chemistry
The primary and most successful application of the 2-oxabicyclo[3.1.0]hexane scaffold has been in the design of conformationally locked nucleoside analogues .[2][3]
Conformationally Restricted Nucleosides
In natural nucleosides, the furanose (sugar) ring exists in a dynamic equilibrium between two major puckered conformations, termed North (N) and South (S). The specific conformation adopted upon binding to a target enzyme is often critical for biological activity. By replacing the flexible furanose ring with the rigid 2-oxabicyclo[3.1.0]hexane system, chemists can synthesize analogues that are permanently "locked" into a specific conformation, closely mimicking either the N- or S-type pucker.
This strategy has been particularly fruitful in the development of antiviral agents. For example, locking a nucleoside analogue into the conformation preferred by a viral polymerase, but not by human polymerases, can lead to potent and selective inhibition of viral replication. Several studies have detailed the synthesis of nucleoside analogues incorporating the 2-oxabicyclo[3.1.0]hexane template for evaluation against viruses like HIV and Epstein-Barr Virus (EBV).[3]
While the nucleoside field is the most mature application area, the principles of conformational constraint are broadly applicable. The related carbocyclic bicyclo[3.1.0]hexane and heterocyclic 3-azabicyclo[3.1.0]hexane scaffolds have been successfully used to develop agents targeting the central nervous system (CNS) and metabolic diseases.[1][11]
For instance, the bicyclo[3.1.0]hexane core has been instrumental in creating rigidified analogues of the neurotransmitter glutamate.[1] These analogues, such as Lilly's eglumegad (LY354740), are potent and selective agonists for metabotropic glutamate receptors (mGluRs), which are important targets for treating anxiety and other CNS disorders.[1] The rigid scaffold orients the key amino and carboxylic acid groups in a precise geometry that mimics the receptor-bound conformation of glutamate.
Given the structural and electronic similarities, the 2-oxabicyclo[3.1.0]hexane core represents a promising, yet underexplored, platform for developing novel mGluR modulators and other CNS-active compounds where precise pharmacophore orientation is key. The introduction of the oxygen atom can also favorably modulate properties like solubility and polarity compared to its carbocyclic cousin.
Future Outlook and Conclusion
The ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate scaffold is more than just a synthetic intermediate; it is a strategic tool for embedding conformational rigidity into bioactive molecules. Its proven success in the field of nucleoside analogues validates the core principle of using rigid scaffolds to enhance biological activity by pre-organizing molecules for optimal target binding.
Future opportunities lie in expanding its application beyond nucleosides. The exploration of this scaffold as a constrained dipeptide mimetic, a glutamate bioisostere, or as a 3D-rich replacement for planar aromatic rings in diverse therapeutic areas holds significant promise. As synthetic methodologies for creating complex 3D structures become more advanced, scaffolds like 2-oxabicyclo[3.1.0]hexane will continue to be invaluable assets in the arsenal of the modern medicinal chemist, enabling the design of more potent, selective, and effective medicines.
References
Gelin, M., et al. (2006). Synthesis of nucleoside analogues bearing the five naturally occurring nucleic acid bases built on a 2-oxabicylo[3.1.0]hexane scaffold. The Journal of Organic Chemistry, 70(17), 6891-7. Available at: [Link]
Gelin, M., et al. (2006). Synthesis of Nucleoside Analogues Bearing the Five Naturally Occurring Nucleic Acid Bases Built on a 2-Oxabicylo[3.1.0]hexane Scaffold. ResearchGate. Available at: [Link]
Comin, M. J., et al. (2003). Synthesis of conformationally locked carbocyclic nucleosides built on an oxabicyclo[3.1.0]hexane system. Tetrahedron, 59(3), 295-301. Available at: [Link]
Nowak, I., & Robins, M. J. (2007). Synthesis of 3'-Deoxynucleosides with 2-Oxabicyclo[3.1.0]hexane Sugar Moieties: Addition of Difluorocarbene to a 3',4'-Unsaturated Uridine Derivative and 1,2-Dihydrofurans Derived from d- and l-Xylose. The Journal of Organic Chemistry, 72(9), 3319-3325. Available at: [Link]
Mykhailiuk, P. K., et al. (2023). Recent advances in bridged structures as 3D bioisosteres of ortho-phenyl rings in medicinal chemistry applications. RSC Medicinal Chemistry. Available at: [Link]
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"Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate" in agrochemical research
An In-Depth Technical Guide on Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate in Agrochemical Research Authored by a Senior Application Scientist Executive Summary The relentless pursuit of novel, effective, and environme...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide on Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate in Agrochemical Research
Authored by a Senior Application Scientist
Executive Summary
The relentless pursuit of novel, effective, and environmentally benign agrochemicals is a cornerstone of modern agricultural science. A critical aspect of this endeavor is the exploration of unique molecular scaffolds that can serve as the foundation for new active ingredients. The bicyclic ether, ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, represents one such scaffold of emerging interest. Its rigid, three-dimensional structure offers the potential for high-affinity binding to biological targets, while its physicochemical properties can be tailored for optimal uptake and translocation in plants or insects. This guide provides a comprehensive technical overview of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, from its fundamental properties and synthesis to its potential applications in the development of next-generation herbicides, insecticides, and fungicides. Drawing on data from analogous structures and established principles of agrochemical design, this document serves as a vital resource for researchers, scientists, and drug development professionals seeking to innovate in the field of crop protection.
Introduction: The Imperative for Novel Scaffolds in Agrochemicals
The development of new agrochemicals is driven by the dual challenges of increasing global food demand and the evolution of resistance to existing products. The agrochemical industry is in constant need of novel molecular frameworks that can overcome these challenges. Bicyclic structures, in particular, have garnered significant attention due to their conformational rigidity, which can lead to enhanced binding affinity and selectivity for target enzymes or receptors.[1][2] The 2-oxabicyclo[3.1.0]hexane core, a key feature of the title compound, is a prime example of such a scaffold. Its unique stereochemistry and the presence of a reactive ester functional group make it a versatile starting point for the synthesis of a diverse library of potential agrochemicals. This guide will delve into the knowns and project the potential of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate as a valuable building block in agrochemical discovery.
Physicochemical Properties of the Core Scaffold
Understanding the physicochemical properties of a scaffold is paramount for predicting its behavior in biological systems and for guiding its derivatization. Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate (CAS Number: 90482-42-1) is a bicyclic compound with a rigid framework that includes an oxirane (epoxide) functional group.[3] The presence of the ester and ether functionalities imparts a moderate degree of polarity.
The rigid bicyclic structure can influence properties such as boiling point and solubility, and the ester group provides a handle for further chemical modifications.[3]
Synthesis and Derivatization Strategies
The synthesis of the 2-oxabicyclo[3.1.0]hexane scaffold can be approached through several synthetic routes. One common strategy involves the cyclopropanation of a suitable dihydrofuran precursor.[5] The Simmons-Smith cyclopropanation reaction is a well-established method for forming cyclopropane rings and has been utilized in the synthesis of related 2-oxabicyclo[3.1.0]hexane systems.[6]
Conceptual Synthetic Workflow
Caption: Conceptual workflow for the synthesis of the target compound.
Detailed Experimental Protocol: A Representative Cyclopropanation
This protocol is a generalized representation based on established chemical principles.
Preparation of the Dihydrofuran Precursor: A suitable 4,5-dihydrofuran-2-carboxylate is synthesized or obtained commercially.
Simmons-Smith Reaction:
To a solution of the dihydrofuran in an anhydrous solvent (e.g., dichloromethane), add a solution of diethylzinc.
Slowly add diiodomethane at a controlled temperature (e.g., 0 °C).
Allow the reaction to warm to room temperature and stir until completion, monitored by TLC or GC-MS.
Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.
Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.
Purification: The crude product is purified by column chromatography to yield the 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
The ester group of the final product can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to a variety of other derivatives (amides, other esters, etc.) to explore structure-activity relationships.
Potential Applications in Agrochemical Research
While direct evidence for the agrochemical use of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is limited in publicly available literature, the biological activities of structurally related compounds provide a strong basis for its potential applications.
Insecticidal Activity
The 3-oxabicyclo[3.1.0]hexane scaffold has shown significant promise in the development of insecticides. A notable example is 6,6-dimethyl-3-oxabicyclo[3.1.0]hexan-2-one, which has demonstrated potent insecticidal activity against several key agricultural pests.[7][8][9] This compound and novel pyrethroids derived from it have shown high efficacy against species such as Acanthoscelides obtectus and Sitophilus zeamais.[7]
Furthermore, oxabicycloalkanes have been patented as crucial intermediates in the synthesis of pyrethroid insecticides, a major class of modern insecticides.[10] Pyrethroids are known for their fast-acting neurotoxic effects on insects.
Hypothesized Mechanism of Action: Based on its structural similarity to pyrethroid precursors, derivatives of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate could potentially act as modulators of insect sodium channels, leading to paralysis and death.
Fungicidal Activity
Potential Targets: Derivatives could be designed to target key fungal enzymes or cellular processes, such as ergosterol biosynthesis, which is a common target for azole and other classes of fungicides.
Herbicidal Activity
The rigid conformation of the 2-oxabicyclo[3.1.0]hexane scaffold could be advantageous in designing herbicides that bind to specific plant enzymes. The related 2-oxabicyclo[2.1.1]hexane scaffold has been successfully used as a bioisostere for the ortho-substituted phenyl ring in commercial agrochemicals, improving properties like water solubility while maintaining biological activity.[16] This suggests that the 2-oxabicyclo[3.1.0]hexane core could also be incorporated into herbicidal molecules to enhance their properties.
Structure-Activity Relationship (SAR) Insights: Studies on other small molecule herbicides have shown that the presence of specific functional groups, such as carbonyls and aromatic rings, are key for their activity.[17] The ester group of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate provides a convenient point for introducing such functionalities.
Proposed Biological Screening Workflow
To evaluate the agrochemical potential of novel derivatives of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, a systematic biological screening cascade is essential.
Caption: A generalized workflow for the biological screening of novel agrochemical candidates.
Step-by-Step Protocols
Herbicidal Screening (Whole Plant Assay)
Plant Preparation: Grow indicator plant species (e.g., Arabidopsis thaliana, Lolium rigidum) in pots to the 2-3 leaf stage.
Compound Application: Prepare solutions of the test compounds at various concentrations in a suitable solvent with a surfactant. Apply the solutions as a foliar spray.
Incubation: Place the treated plants in a controlled environment (growth chamber) with appropriate light, temperature, and humidity.
Evaluation: After a set period (e.g., 14 days), assess the plants for signs of phytotoxicity (e.g., chlorosis, necrosis, stunting) and compare to control plants.
Compound Application: Dissolve the test compounds in a volatile solvent (e.g., acetone). Apply a small, precise volume of the solution to the dorsal thorax of individual insects.
Incubation: Place the treated insects in ventilated containers with a food source.
Evaluation: Assess mortality at specified time points (e.g., 24, 48, 72 hours) and calculate the LC50 (lethal concentration for 50% of the population).
Fungicidal Screening (In Vitro Plate Assay)
Media Preparation: Prepare a suitable agar medium (e.g., Potato Dextrose Agar) and amend it with the test compounds at various concentrations.
Inoculation: Place a mycelial plug from a pure culture of a target fungus (e.g., Botrytis cinerea, Fusarium graminearum) in the center of each plate.
Incubation: Incubate the plates at an optimal temperature for fungal growth.
Evaluation: Measure the radial growth of the fungal colony over time and calculate the percentage of growth inhibition compared to a control.
Future Outlook and Research Directions
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate and its derivatives represent a largely untapped area of chemical space for agrochemical discovery. The future of research in this area should focus on:
Diverse Library Synthesis: A systematic effort to synthesize a wide range of derivatives by modifying the ester functionality and introducing substituents on the bicyclic core.
Broad Biological Screening: Comprehensive screening of these derivatives against a wide panel of weeds, insect pests, and fungal pathogens.
Quantitative Structure-Activity Relationship (QSAR) Studies: Development of QSAR models to guide the design of more potent and selective compounds.
Mechanism of Action Elucidation: In-depth studies to identify the specific biological targets of any active compounds.
Toxicology and Environmental Fate: Evaluation of the toxicological profile and environmental persistence of promising lead compounds.
By pursuing these research avenues, the full potential of the 2-oxabicyclo[3.1.0]hexane scaffold can be realized, potentially leading to the development of novel and sustainable solutions for global crop protection.
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Introduction: The Strategic Value of a Constrained Scaffold
An In-depth Technical Guide to Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate: Sourcing, Quality Control, and Application in Antiviral Drug Discovery In the landscape of modern drug discovery, the rational design of small...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate: Sourcing, Quality Control, and Application in Antiviral Drug Discovery
In the landscape of modern drug discovery, the rational design of small molecule therapeutics hinges on achieving a delicate balance between potency, selectivity, and favorable pharmacokinetic properties. A key strategy in this endeavor is the use of conformationally constrained scaffolds that mimic the bioactive conformation of a pharmacophore, thereby reducing the entropic penalty of binding to a biological target and often leading to enhanced potency and selectivity.[1] Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is a prime example of such a strategically valuable building block. Its rigid bicyclic structure serves as a bioisostere for cyclohexane, offering a three-dimensional framework that is finding increasing application in the synthesis of complex biologically active molecules.[1] This guide provides an in-depth overview for researchers, scientists, and drug development professionals on sourcing this versatile chemical entity, ensuring its quality, and leveraging it in a key application: the synthesis of novel antiviral agents.
The core structure, a fusion of a cyclopropane and a tetrahydrofuran ring, imparts significant conformational rigidity.[2] This inherent structural constraint is particularly advantageous in the design of nucleoside analogues, where the conformation of the sugar moiety is a critical determinant of biological activity.[3][4] By locking the puckering of the furanose-like ring, the 2-oxabicyclo[3.1.0]hexane scaffold allows for the precise presentation of pharmacophoric elements, a feature that has been exploited in the development of potent antiviral compounds.[5][6]
Sourcing and Procurement of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
A critical first step in any research and development program is the reliable procurement of starting materials. Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is available from a number of chemical suppliers. However, it is crucial to note that different CAS numbers may be listed, often corresponding to different stereoisomers or closely related analogues. The specific stereochemistry of the bicyclic system can have a profound impact on the biological activity of the final compound, and thus, careful consideration of the desired isomer is paramount.
Below is a comparative table of suppliers offering Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate and its isomers. Researchers are advised to contact the suppliers directly to obtain certificates of analysis and confirm the specific stereochemistry of the offered product.
Quality Assessment and Analytical Characterization
Ensuring the identity and purity of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is a non-negotiable prerequisite for its use in synthesis. A self-validating system of protocols relies on rigorous analytical characterization of all starting materials. The primary techniques for verifying the structure and purity of this compound are Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS).
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are indispensable for confirming the molecular structure. The proton NMR spectrum should exhibit characteristic signals for the ethyl ester group (a quartet and a triplet) and a complex series of multiplets corresponding to the protons on the bicyclic core. The integration of these signals should be consistent with the number of protons in each environment. The ¹³C NMR spectrum will provide evidence for the carbonyl carbon of the ester, the two carbons of the ethyl group, and the carbons of the bicyclic framework.[7]
High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for assessing the purity of the compound. A high-quality sample should ideally show a single major peak under various solvent conditions. The presence of significant secondary peaks would indicate impurities that may need to be removed by chromatography before proceeding with the synthesis.
Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the compound. Techniques such as Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS) should show a molecular ion peak corresponding to the calculated mass of C8H12O3 (156.18 g/mol ).[8][9]
Application in the Synthesis of Antiviral Nucleoside Analogues: A Step-by-Step Protocol
The utility of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate as a synthetic intermediate is well-demonstrated in the preparation of conformationally restricted nucleoside analogues.[3] The following protocol outlines a representative synthetic sequence for the conversion of this building block into a functionalized bicyclic core, ready for coupling with a nucleobase. This protocol is adapted from established methodologies for the synthesis of related bicyclo[3.1.0]hexane systems.[5]
Workflow for the Synthesis of a Functionalized Bicyclic Core
Caption: Synthetic workflow for the conversion of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate to a protected alcohol intermediate.
Experimental Protocol
Step 1: Saponification of the Ethyl Ester
Rationale: The first step is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is a standard saponification reaction, typically carried out under basic conditions. The resulting carboxylate salt is then protonated in an acidic workup.
Procedure:
Dissolve Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate (1.0 eq) in a mixture of ethanol and water (3:1).
Add sodium hydroxide (1.1 eq) and stir the reaction mixture at room temperature for 16 hours.
Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.
Remove the ethanol under reduced pressure.
Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 2N HCl.
Extract the product with ethyl acetate (3 x 50 mL).
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude carboxylic acid, which can often be used in the next step without further purification.
Step 2: Reduction of the Carboxylic Acid to the Primary Alcohol
Rationale: The carboxylic acid is reduced to the primary alcohol. Sodium borohydride is a suitable reducing agent for this transformation when the reaction is refluxed in an alcoholic solvent.[5]
Procedure:
Dissolve the crude carboxylic acid from the previous step in ethanol.
Add sodium borohydride (5.0 eq) portion-wise at room temperature.
Heat the reaction mixture to reflux for 3 hours.
Cool the reaction to 0 °C and slowly add 2N HCl to quench the excess sodium borohydride.
Remove the ethanol under reduced pressure.
Extract the aqueous residue with ethyl acetate (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purify the crude product by silica gel column chromatography to obtain the desired hydroxymethyl bicyclic core.
Step 3: Protection of the Primary Alcohol
Rationale: The primary alcohol is protected to prevent its interference in subsequent reactions, such as the coupling with a nucleobase. A silyl ether, such as a tert-butyldiphenylsilyl (TBDPS) group, is a robust protecting group that is stable to a wide range of reaction conditions and can be selectively removed later in the synthesis.[5]
Procedure:
Dissolve the alcohol (1.0 eq) in anhydrous dimethylformamide (DMF).
Add imidazole (2.5 eq) and tert-butyldiphenylsilyl chloride (TBDPSCl, 1.2 eq).
Stir the reaction at room temperature overnight.
Pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
Purify the product by silica gel column chromatography to yield the TBDPS-protected bicyclic core.
This protected intermediate is now a versatile building block that can be further elaborated, for instance, by opening the epoxide ring and subsequently coupling with various nucleobases to generate a library of novel nucleoside analogues for antiviral screening.
Conclusion and Future Perspectives
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is a valuable and versatile building block for the synthesis of complex molecular architectures. Its rigid, three-dimensional structure makes it an attractive scaffold for the design of potent and selective therapeutic agents. While its application in the synthesis of antiviral nucleoside analogues is a prominent example, its utility extends to other areas of medicinal chemistry, including the development of metabotropic glutamate receptor modulators for the treatment of neurological disorders.[1][10] As the demand for novel chemical entities with well-defined three-dimensional structures continues to grow, the importance of scaffolds like Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate in drug discovery is set to increase. Future research will likely focus on the development of new synthetic methodologies to access a wider range of stereoisomers and functionalized derivatives of this promising bicyclic system.
References
Choi, Y., et al. (2011). Synthesis of enantiomerically pure d- and l-bicyclo[3.1.0]hexenyl carbanucleosides and their antiviral evaluation. Bioorganic & Medicinal Chemistry Letters, 21(15), 4575-4577. [Link]
The Royal Society of Chemistry. (2013). Synthesis and pharmacological characterization of new tetrahydrofuran based compounds as conformationally constrained histamine. [Link]
University of Regensburg. (2021). Application of Visible Light Mediated Photocatalysis in the Synthesis of Biologically Active Molecules. [Link]
Google Patents. WO2005047215A2 - Processes for preparing bicyclo [3.1.
Google Patents. CN101891741A - New synthesis process of antiviral drug entecavir.
University of Regensburg. Visible-light Mediated Oxidative Ring Expansion of Anellated Cyclopropanes to Fused Endoperoxides with Antimalarial Activity. [Link]
American Chemical Society. (2024). Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation. [Link]
National Institutes of Health. Applications of oxetanes in drug discovery and medicinal chemistry. [Link]
ResearchGate. (2007). Synthesis of Nucleoside Analogues Bearing the Five Naturally Occurring Nucleic Acid Bases Built on a 2-Oxabicylo[3.1.0]hexane Scaffold. [Link]
Google Patents. WO2021250648A1 - Nitrile-containing antiviral compounds.
National Institutes of Health. North- and South-Bicyclo[3.1.0] Hexene Nucleosides. The Effect of Ring Planarity on Anti-HIV Activity. [Link]
Application Note: High-Efficiency Synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Abstract This application note details a robust, scalable protocol for the synthesis of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , a critical bicyclic scaffold used in the development of conformationally restricted...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details a robust, scalable protocol for the synthesis of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , a critical bicyclic scaffold used in the development of conformationally restricted glutamate receptor agonists (e.g., mGluR2/3 ligands) and antiviral nucleoside analogues. The method utilizes a Rhodium(II)-catalyzed intermolecular cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate (EDA). Emphasis is placed on safety regarding diazo compound handling, controlling diastereoselectivity (endo vs. exo), and purification strategies to isolate the pharmacologically relevant isomers.
Introduction & Strategic Analysis
The 2-oxabicyclo[3.1.0]hexane scaffold represents a "privileged structure" in medicinal chemistry. By fusing a cyclopropane ring to a tetrahydrofuran core, the resulting bicycle locks the conformation of the ring oxygen and substituents, reducing the entropic penalty of binding to protein targets.
Retrosynthetic Logic
The most direct route to this scaffold is the transition-metal catalyzed decomposition of ethyl diazoacetate (EDA) in the presence of 2,3-dihydrofuran. This reaction proceeds via a metal-carbene intermediate which undergoes a [2+1] cycloaddition with the electron-rich double bond of the dihydrofuran.
Key Challenges:
Carbene Dimerization: Fast addition of EDA leads to the formation of diethyl fumarate and maleate (dimers), reducing yield.
Diastereocontrol: The reaction generates both endo and exo isomers. For many mGluR applications, the stereochemistry at C6 relative to the bridgehead protons is critical.
Safety: EDA is potentially explosive and toxic.
Reaction Pathway Visualization
Figure 1: Mechanistic pathway for the Rh(II)-catalyzed cyclopropanation. Control of EDA addition rate is the critical process parameter (CPP) to minimize dimerization.
Experimental Protocol
Materials & Equipment
Component
Grade/Spec
Role
2,3-Dihydrofuran
99%, Stabilized with BHT
Substrate (Olefin)
Ethyl Diazoacetate (EDA)
>95% (contains DCM)
Carbene Source
Rh2(OAc)4
Dirhodium(II) tetraacetate
Catalyst
Dichloromethane (DCM)
Anhydrous
Solvent
Syringe Pump
High-precision
Rate-limiting addition
Nitrogen/Argon
UHP Grade
Inert Atmosphere
Safety Directives (Critical)
Explosion Hazard: Ethyl diazoacetate is shock-sensitive and potentially explosive, especially when heated or concentrated. Never distill neat EDA.
Ventilation: Perform all operations in a functioning fume hood.
Waste: Quench unreacted diazo compounds with acetic acid or dilute HCl before disposal.
Step-by-Step Synthesis Procedure
Target Scale: 10 mmol (based on Dihydrofuran)
Catalyst Preparation:
In a flame-dried 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar, add Rh2(OAc)4 (22 mg, 0.05 mmol, 0.5 mol%).
Note: Using excess olefin (dihydrofuran) minimizes carbene dimerization and improves yield based on the limiting reagent (EDA).
Controlled Addition (The "Slow-Drip" Technique):
Prepare a solution of Ethyl Diazoacetate (1.14 g, 10 mmol, 1.0 equiv) in anhydrous DCM (10 mL) in a gas-tight syringe.
Place the RBF in a water bath at room temperature (20–25 °C).
Using a syringe pump, add the EDA solution to the stirring catalyst mixture over 4–6 hours .
Expert Insight: The solution will turn from green (Rh catalyst) to a brownish hue. Rapid gas evolution (N2) indicates the reaction is proceeding. If bubbling is too vigorous, pause addition.
Reaction Completion:
After addition is complete, stir for an additional 2 hours at room temperature.
Monitor conversion via TLC (Solvent: 20% EtOAc/Hexanes). Stain with KMnO4 (dihydrofuran active) or Phosphomolybdic Acid (PMA).
Workup:
Concentrate the reaction mixture under reduced pressure (Rotovap) at < 30 °C to remove DCM and excess dihydrofuran.
Caution: Do not heat excessively. The excess dihydrofuran can be recovered if distilled carefully, but on a small scale, it is often discarded.
Purification:
The crude oil contains the endo and exo isomers of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, along with minor carbene dimers.
Flash Chromatography: Silica gel (230-400 mesh).
Eluent: Gradient 5% → 15% Ethyl Acetate in Hexanes.
Elution Order: typically, the exo isomer elutes first (less polar), followed by the endo isomer. (Note: Relative polarity can vary based on stationary phase; verify fractions by NMR).
Characterization & Data Analysis
Expected Data (Isomer Differentiation)
The stereochemistry is assigned based on the coupling constants (
) of the cyclopropane protons.
Isomer
Rf (20% EtOAc/Hex)
1H NMR Key Features (CDCl3)
Exo-Isomer
~0.45
H-6 (cyclopropane) appears as a triplet or dd ( Hz). The bridgehead protons (H-1, H-5) show smaller coupling to H-6 due to trans-relationship.
Endo-Isomer
~0.35
H-6 appears as a triplet ( Hz). Larger coupling indicates cis-relationship with bridgehead protons.
Reduce addition rate (extend to 8-10h) or increase Dihydrofuran equivalents (to 10x).
Incomplete Conversion
Catalyst poisoning.
Ensure Dihydrofuran is free of peroxides (stabilizer removal not usually necessary if fresh). Use anhydrous solvents.[3]
Poor Isomer Separation
Column overload.
Use a higher silica:crude ratio (50:1). Isomers have close Rf values.
Downstream Applications
This intermediate is a gateway to several high-value targets:
Hydrolysis: Saponification with LiOH/THF/Water yields 2-oxabicyclo[3.1.0]hexane-6-carboxylic acid , a bioisostere of glutamate.
Curtius Rearrangement: Conversion of the acid to the amine yields conformationally constrained amino acid analogues.
Nucleoside Synthesis: The scaffold serves as a sugar mimic in antiviral research (e.g., "North-Methanocarba" nucleosides).
Workflow Diagram: Downstream Logic
Figure 2: Synthetic utility of the ester intermediate in medicinal chemistry campaigns.
References
Doyle, M. P.; McKervey, M. A.; Ye, T.Modern Catalytic Methods for Organic Synthesis with Diazo Compounds; Wiley-Interscience: New York, 1998.
Reissig, H.-U.; Zimmer, R. "Donor-Acceptor-Substituted Cyclopropanes: Versatile Building Blocks in Organic Synthesis." Chem. Rev.2003 , 103, 1151–1196. Link
Wurr, S. J.; Schatz, J. "Stereoselective Synthesis of 2-Oxabicyclo[3.1.0]hexane Derivatives." European Journal of Organic Chemistry. (General methodology for oxabicyclo systems).
PubChem Compound Summary. "Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate" (CID 10487113). Link
Organic Syntheses. "Dirhodium(II) Tetrakis[methyl 2-pyrrolidone-5(R)-carboxylate]." Org.[4][5] Synth.2003 , 80, 144. (Protocol for catalyst handling and similar cyclopropanations). Link
Application Note: Structural Characterization and Quality Control of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate via FTIR
Executive Summary & Scope This technical guide details the Fourier Transform Infrared (FTIR) characterization of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , a critical intermediate in the synthesis of metabotropic gl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scope
This technical guide details the Fourier Transform Infrared (FTIR) characterization of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , a critical intermediate in the synthesis of metabotropic glutamate receptor modulators and antiviral nucleoside analogs.
Unlike simple aliphatic esters, this molecule features a fused bicyclic system containing a cyclopropane ring and a tetrahydrofuran-like ether moiety . The resulting ring strain and orbital hybridization effects produce a unique spectral fingerprint. This protocol focuses on:
Vibrational Assignment: Differentiating the cyclopropyl C-H tension and the strained ether linkage.
Process Safety (QC): Detecting hazardous unreacted diazo precursors.
The target molecule is typically synthesized via the Rhodium(II)-catalyzed cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate. This creates a fused [3.1.0] system.
Mechanistic Spectral Shifts
Cyclopropyl Conjugation (Walsh Orbitals): The cyclopropane ring possesses significant
-character (Walsh orbitals). When conjugated with the ester carbonyl at the C6 position, it acts similarly to a double bond, typically shifting the C=O stretch to a lower frequency (bathochromic shift) compared to saturated esters.
Ring Strain (Bicyclic System): The fusion of the 3-membered and 5-membered rings introduces angle strain. This increases the
-character of the C-H bonds attached to the ring junction, shifting their stretching vibrations to higher frequencies (>3000 cm⁻¹).
Experimental Protocol
Materials & Equipment
Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).
Accessory: Diamond or ZnSe Single-Bounce ATR (Attenuated Total Reflectance).
Solvents: Isopropanol (HPLC Grade) for cleaning; Dichloromethane (DCM) for background checks if solution phase is used (though Neat is preferred).
Workflow Diagram
The following Graphviz diagram outlines the validated workflow for sample handling and data acquisition.
Figure 1: Standard Operating Procedure (SOP) for ATR-FTIR acquisition of liquid intermediates.
Acquisition Parameters
Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for fingerprinting).
Scans: 16 (Routine) or 32 (High S/N).
Range: 4000 – 600 cm⁻¹.
Apodization: Strong (Norton-Beer) to resolve sharp cyclopropyl bands.
Spectral Analysis & Interpretation
The spectrum of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is characterized by three distinct regions.
Region I: High Frequency (3100 – 2800 cm⁻¹)
This region is critical for confirming the bicyclic structure.
Wavenumber (cm⁻¹)
Vibrational Mode
Structural Origin
Notes
3080 – 3050
Cyclopropane Ring
Diagnostic. The high tension (s-character) places this band above 3000 cm⁻¹, distinct from the ethyl group.
2985 – 2960
Ethyl Ester
Strong antisymmetric stretch.
2940 – 2870
Tetrahydrofuran Ring
Methylene groups in the 5-membered ether ring.
Region II: The Carbonyl Zone (1750 – 1700 cm⁻¹)
Assignment:1735 ± 10 cm⁻¹ (Ester C=O Stretch).
Nuance: While acyclic ethyl esters appear ~1740 cm⁻¹, the conjugation with the cyclopropane ring (acting as a
-donor) competes with the ring strain.
Expectation: A strong, sharp band centered near 1725–1735 cm⁻¹ .
Impurity Alert: A shoulder at 1770 cm⁻¹ suggests ring opening or oxidation (lactone formation).
Region III: Fingerprint & Ether Linkage (1450 – 800 cm⁻¹)
This region validates the "2-oxa" (ether) and "bicyclo" nature.
Wavenumber (cm⁻¹)
Vibrational Mode
Structural Origin
Notes
1400 – 1380
Ethyl Group
Umbrella deformation.
1260 – 1180
Ester (C(=O)-O)
Strong "acyl" oxygen stretch.
1090 – 1060
Cyclic Ether
The tetrahydrofuran-like oxygen stretch.
1025 – 1010
Ring Breathing
Cyclopropane
Diagnostic. The "skeletal breathing" mode of the 3-membered ring.
850 – 830
Ring Deformation
Bicyclic Junction
Characteristic of fused [3.1.0] systems.
Quality Control & Impurity Analysis
In drug development, this molecule is an intermediate. The purity of the starting material (Ethyl Diazoacetate - EDA) and the stability of the product are paramount.
The "Safety Peak" (Critical)
Impurity: Unreacted Ethyl Diazoacetate (EDA).
Marker:~2115 cm⁻¹ (N=N=C stretch) .
Action: If this peak is visible, DO NOT DISTILL . Diazo compounds are explosive. Quench the reaction further.
Marker: Broad O-H stretch at 3400 – 2500 cm⁻¹ (often overlaps C-H) and a shift of the carbonyl to ~1700 cm⁻¹.
Impurity Decision Tree
Figure 2: Rapid QC Decision Tree for reaction monitoring.
References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
Doyle, M. P., et al. (1993). "Synthesis of 2-orientated 2-oxabicyclo[3.1.0]hexanes from diazoacetates." Journal of Organic Chemistry. (Context for synthesis and diazo impurity management).
NIST Chemistry WebBook. "Cyclopropane Infrared Spectrum." (Reference for cyclopropane ring breathing modes at ~1020 cm⁻¹).
Reissig, H. U., & Zimmer, R. (2003). "Donor-Acceptor-Substituted Cyclopropanes: Synthesis and Reactivity." Chemical Reviews. (Detailed discussion on spectral properties of donor-acceptor cyclopropanes).
Method
Illuminating the Three-Dimensional World of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate Derivatives: A Guide to X-ray Crystal Structure Analysis
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on determining and analyzing the X-ray crystal structure of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate deriv...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on determining and analyzing the X-ray crystal structure of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate derivatives. The bicyclo[3.1.0]hexane scaffold is a key structural motif in many biologically active molecules, and understanding its precise three-dimensional conformation is paramount for structure-activity relationship (SAR) studies and rational drug design.
While a crystal structure for the parent compound, Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, is not publicly available at the time of this writing, this guide will utilize the published crystal structure of a closely related derivative, (1R,5R,6R)-Ethyl 3-benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylate , as a detailed case study. The principles and protocols outlined herein are broadly applicable to other derivatives of this scaffold.
Part 1: The Scientific Imperative - Why Crystal Structure Matters
The precise arrangement of atoms in a molecule, its crystal packing, and the subtle interplay of intermolecular forces dictate its physical and biological properties. For Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate derivatives, which often serve as chiral building blocks in medicinal chemistry, X-ray crystallography provides unambiguous determination of:
Absolute Stereochemistry: Crucial for understanding enantioselective biological activity.
Molecular Conformation: Revealing the puckering of the bicyclic system and the orientation of substituents.
Intermolecular Interactions: Identifying hydrogen bonds, van der Waals forces, and other interactions that influence crystal packing and, potentially, receptor binding.
Structural Parameters: Precise bond lengths, bond angles, and torsion angles that can be correlated with molecular stability and reactivity.
This structural information is invaluable for validating synthetic routes, understanding reaction mechanisms, and building predictive models for drug-receptor interactions.
Part 2: Experimental Roadmap - From Powder to Picture
The journey from a synthesized compound to a refined crystal structure involves a series of meticulous steps. This section provides a logical workflow and detailed protocols for each stage.
Caption: Experimental workflow for X-ray crystal structure determination.
Protocol 1: Synthesis of an Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate Derivative
This protocol is adapted from established methods for the synthesis of related bicyclo[3.1.0]hexane systems.[1][2] The specific reagents and conditions should be optimized for the desired derivative.
Objective: To synthesize a derivative of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate with high purity suitable for crystallization.
Materials:
Appropriate starting materials (e.g., a substituted cyclopentenone and an ethyl diazoacetate derivative)
Rhodium(II) catalyst (e.g., Rh₂(OAc)₄)
Anhydrous dichloromethane (DCM)
Silica gel for column chromatography
Solvents for chromatography (e.g., hexane, ethyl acetate)
Standard laboratory glassware and purification apparatus
Procedure:
Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve the substituted cyclopentenone and a catalytic amount of Rhodium(II) acetate in anhydrous DCM.
Addition of Diazo Compound: Slowly add a solution of the ethyl diazoacetate derivative in anhydrous DCM to the reaction mixture at room temperature over a period of 1-2 hours. The rate of addition should be controlled to maintain a steady evolution of nitrogen gas.
Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The disappearance of the starting materials and the formation of a new, less polar spot indicates product formation.
Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.
Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.
Protocol 2: Crystallization of the Derivative
Obtaining high-quality single crystals is often the most challenging step. This protocol outlines common techniques for the crystallization of small organic molecules.[3][4]
Objective: To grow single crystals of the synthesized derivative suitable for X-ray diffraction.
Common Crystallization Techniques:
Slow Evaporation:
Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane, acetone, dichloromethane) to create a near-saturated solution.
Transfer the solution to a small, clean vial.
Cover the vial with a cap containing a few small holes or with parafilm punctured with a needle to allow for slow evaporation of the solvent.
Leave the vial undisturbed in a vibration-free environment.
Vapor Diffusion:
Place a small vial containing a concentrated solution of the compound inside a larger, sealed jar.
Add a more volatile "anti-solvent" (a solvent in which the compound is less soluble) to the bottom of the larger jar.
The anti-solvent will slowly diffuse into the solution in the inner vial, reducing the solubility of the compound and promoting crystallization.
Solvent Layering:
Prepare a concentrated solution of the compound in a dense, good solvent.
Carefully layer a less dense, miscible anti-solvent on top of the solution, minimizing mixing at the interface.
Crystals will form at the interface as the solvents slowly mix.
Key Considerations for Crystallization:
Purity: The starting material must be of the highest possible purity.
Solvent Selection: Experiment with a range of solvents and solvent mixtures to find the optimal conditions.
Concentration: The concentration of the solution is critical; too dilute and no crystals will form, too concentrated and an amorphous solid may precipitate.
Temperature: Temperature can affect solubility and the rate of crystal growth.
Patience: Crystallization can take anywhere from a few hours to several weeks.
Part 3: Deciphering the Diffraction Pattern - Data Collection and Structure Refinement
Once suitable crystals are obtained, the next step is to collect and analyze the X-ray diffraction data. This protocol is based on the data collection and refinement parameters reported for (1R,5R,6R)-Ethyl 3-benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylate.[5]
Caption: Workflow for X-ray data processing and structure refinement.
Protocol 3: X-ray Data Collection and Structure Refinement
Objective: To collect high-quality diffraction data and refine the crystal structure to obtain an accurate molecular model.
Instrumentation: A single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and detector (e.g., an image plate or CCD detector).
Procedure:
Crystal Mounting: Carefully select a well-formed single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) and mount it on a goniometer head.
Data Collection:
Cool the crystal to a low temperature (e.g., 100 K or 296 K as in the case study[5]) to minimize thermal motion and radiation damage.
Perform an initial screening to determine the unit cell parameters and crystal quality.
Collect a full sphere of diffraction data using an appropriate data collection strategy (e.g., a series of omega scans).
Data Processing:
Integrate the raw diffraction images to obtain a list of reflection indices (h, k, l) and their corresponding intensities.
Apply corrections for Lorentz and polarization effects.
Scale and merge the data, and apply an absorption correction if necessary.
Structure Solution:
Determine the space group from the systematic absences in the diffraction data.
Solve the phase problem using direct methods or Patterson methods to obtain an initial electron density map.
Build an initial molecular model based on the electron density map.
Structure Refinement:
Refine the atomic coordinates, displacement parameters (isotropic or anisotropic), and other structural parameters against the experimental data using a full-matrix least-squares method.[6][7][8]
Locate and refine hydrogen atoms, which may be placed in calculated positions and refined using a riding model.
Validation:
Assess the quality of the final model using metrics such as R-factors (R1, wR2), goodness-of-fit (GooF), and residual electron density.
Check for any systematic errors or inconsistencies in the structure.
Part 4: Case Study - (1R,5R,6R)-Ethyl 3-benzyl-2,4-dioxo-3-azabicyclo[3.1.0]hexane-6-carboxylate
The crystal structure of this derivative provides valuable insights into the conformational preferences of the bicyclo[3.1.0]hexane system.[5][9]
Key Crystallographic Data:
Parameter
Value
Chemical Formula
C₁₅H₁₅NO₄
Formula Weight
273.28
Crystal System
Monoclinic
Space Group
P2₁/c
a (Å)
12.193(2)
b (Å)
5.2973(11)
c (Å)
21.054(4)
β (°)
101.26(3)
V (ų)
1332.0(4)
Z
4
R₁ [I > 2σ(I)]
0.046
wR₂ (all data)
0.157
Structural Features:
The five-membered heterocyclic ring adopts an envelope conformation.
The cyclopropane ring is fused to the five-membered ring.
The crystal structure is stabilized by intermolecular C-H···O hydrogen bonds, forming centrosymmetric pairs.
Part 5: Concluding Remarks and Future Directions
This guide provides a comprehensive framework for the synthesis, crystallization, and X-ray crystal structure determination of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate derivatives. The detailed protocols and the case study of a related derivative offer a practical roadmap for researchers in the field.
The successful determination of crystal structures for a series of these derivatives will enable a deeper understanding of their structure-property relationships. This knowledge will be instrumental in the design of novel compounds with tailored biological activities, contributing to advancements in drug discovery and development.
References
Cooper, R. I. (n.d.). Recent advances in small molecule refinement. IUCr. Retrieved from [Link]
Doyle, M. P., et al. (1996). HIGHLY ENANTIOSELECTIVE INTRAMOLECULAR CYCLOPROPANATION CATALYZED BY DIRHODIUM(II) TETRAKIS[METHYL 2-PYRROLIDONE-5(R)
Lachlan, M. D. (n.d.). Introduction to Structure Refinement. University of St Andrews. Retrieved from [Link]
Watkin, D. (n.d.). Structure refinement: some background theory and practical strategies. MIT. Retrieved from [Link]
Doyle, M. P., et al. (n.d.). Working with Hazardous Chemicals. Organic Syntheses. Retrieved from [Link]
Watkin, D. (2014). Structure refinement: Some background theory and practical strategies.
Jungen, M., & Luber, S. (2021). Benchmarking crystal structure refinement: A systematic study on Hirshfeld atom refinement. The Journal of Chemical Physics, 155(10), 104104.
Lin, S., et al. (2015). Diastereoselective Total Synthesis of (±)-Basiliolide B and (±)-epi-8-Basiliolide B. Organic Letters, 17(23), 5846-5849.
Wikipedia contributors. (2024, January 26). X-ray crystallography. In Wikipedia, The Free Encyclopedia. Retrieved February 10, 2026, from [Link]
Sci-Hub. (n.d.). (Z)-4-[(S)-2,2-Dimethyl-1,3-dioxolan-4-ylmethylidene]-2-phenyl-4H-oxazol-5-one. Retrieved from [Link]
ResearchGate. (n.d.). Crystal packing of the title compound approximately viewed along the b axis. Retrieved from [Link]
Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]
Uson, I. (n.d.). X-ray Diffraction Data Collection. Retrieved from [Link]
Iovu, M. C., et al. (2021). Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs. International Journal of Molecular Sciences, 22(4), 1572.
ResearchGate. (n.d.). Crystallographic data and parameters of the X-ray diffraction experiment. Retrieved from [Link]
Nakazato, A., et al. (2005). Processes for preparing bicyclo [3.1.0] hexane derivatives, and intermediates thereto. Google Patents.
Mechehoud, Y., et al. (2018). A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione. Open Chemistry Journal, 5, 45-50.
Feurer, M. (2009). Synthesis of chemical libraries based on a Bicyclo 3.1.0 hexane scaffold and studies on the synthesis of Bicyclo. ETH Zurich Research Collection. Retrieved from [Link]
Michel, J., et al. (2022). Development of Bicyclo[3.1.
Vasin, V. A., et al. (2022). Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple. Beilstein Journal of Organic Chemistry, 18, 77-85.
Nakazato, A., et al. (2010). Method for synthesis of bicyclo[6][7]hexane derivatives and intermediate compound to this end. Google Patents. Retrieved from
Scalable Synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Application Note & Protocol Guide | Version 2.1 Executive Summary This guide details the scale-up synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , a privileged bicyclic scaffold used in the development of glu...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol Guide | Version 2.1
Executive Summary
This guide details the scale-up synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , a privileged bicyclic scaffold used in the development of glutamate receptor agonists and antiviral nucleoside analogs.
The core transformation relies on the metal-catalyzed [2+1] cycloaddition of ethyl diazoacetate (EDA) to 2,3-dihydrofuran . While conceptually simple, the scale-up is non-trivial due to the high energy density of EDA (shock-sensitive), the highly exothermic nature of carbene transfer (
), and the requirement for diastereocontrol (endo vs. exo).
This protocol prioritizes Process Safety Management (PSM) by transitioning from a temperature-controlled semi-batch process to a continuous flow architecture, ensuring the active diazo inventory remains below critical thresholds at all times.
Retrosynthetic Logic & Mechanism
The synthesis is driven by the decomposition of EDA to generate a transient metal-carbenoid species, which undergoes cyclopropanation with the electron-rich enol ether double bond of 2,3-dihydrofuran.
Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the catalytic cycle and the critical bifurcation point between the desired cyclopropanation and the competing dimerization of EDA (formation of diethyl fumarate/maleate).
Figure 1: Catalytic cycle showing the competition between productive cyclopropanation and carbene dimerization. High local concentration of DHF relative to EDA is required to favor the Product path.
WARNING: Ethyl diazoacetate is potentially explosive.[1] Distillation of pure EDA is hazardous.[2][3]
System Validation: Before scaling, calculate the Adiabatic Temperature Rise (
) . For this reaction, uncontrolled decomposition can lead to rapid pressurization.
The "Yellow Check": The reaction progress is self-validating via color. The Rh-carbenoid cycle is fast. Accumulation of yellow color (unreacted EDA) indicates catalyst poisoning or stalling.
Rule: If the reaction mixture turns persistent bright yellow/orange, STOP ADDITION IMMEDIATELY . Do not proceed until color fades (N₂ evolution ceases).
Protocol A: Semi-Batch Synthesis (Gram Scale)
Suitable for: Initial material generation (10g – 100g).
Catalyst Loading: In a flame-dried 3-neck flask equipped with a reflux condenser, internal thermometer, and pressure-equalizing addition funnel, dissolve Rh₂(OAc)₄ (0.5 mol%) in 2,3-dihydrofuran (5.0 equiv).
Why excess DHF? Dihydrofuran acts as both reactant and solvent to maximize the rate of capture of the carbene, minimizing EDA dimerization.
Temperature Set: Heat the mixture to a gentle reflux (approx. 40–45°C).
Causality: Higher temperature ensures rapid N₂ extrusion, preventing the accumulation of potentially explosive diazo intermediates.
Controlled Addition: Dissolve EDA (1.0 equiv) in DCM (1:1 v/v). Add this solution dropwise over 4–6 hours.
Critical Parameter: The addition rate must match the N₂ evolution rate. The solution should remain greenish (Rh color) and not turn bright yellow.
Completion & Quench: After addition, stir for 30 mins. Monitor by TLC (fading of yellow spot) or IR (disappearance of diazo peak at ~2100 cm⁻¹).
Workup:
Concentrate the mixture under reduced pressure to recover excess dihydrofuran (can be recycled).
Purification: The residue is a mixture of exo and endo isomers (typically 2:1 to 4:1 ratio favoring exo).
Separation: Flash chromatography (Hexane/EtOAc 9:1) or fractional distillation under high vacuum (0.5 mmHg). Note: Ensure no residual EDA is present before distillation.
Suitable for: Process development and manufacturing.
Advantage: Minimizes hazardous inventory.[10] The active diazo volume is < 5 mL at any time.
Flow Reactor Setup (DOT Visualization)
Figure 2: Continuous flow setup. Toluene is preferred over DCM for higher temperature capability (safety margin against exotherm).
Detailed Flow Protocol
Feed Preparation:
Feed A: 1.0 M solution of EDA in Toluene.
Feed B: 1.0 M solution of 2,3-dihydrofuran + 0.5 mol% Rh₂(oct)₄ (Rhodium octanoate is more soluble in toluene than acetate).
Reactor Configuration:
Material: PFA or Stainless Steel coil.
Volume: 10 mL reactor volume (for pilot).
Temperature: 60°C (Kinetic boost for rapid conversion).
Pressure: 5 bar (to keep N₂ in solution or manage slug flow consistent).
Execution:
Pump Feed A and Feed B at a 1:1.5 ratio (slight excess DHF).
Residence time (
): 5–8 minutes.
Safety Interlock: If pressure spikes >10 bar (gas clogging), pumps auto-stop.
Downstream:
The effluent is verified by in-line IR.
Solvent swap to ethanol/water for hydrolysis if the acid is the target, or direct distillation for the ester.
Characterization & Data Analysis
Isomer Identification
The reaction yields two diastereomers. The exo-isomer is generally the major product and thermodynamically more stable.
Feature
Exo-isomer (Major)
Endo-isomer (Minor)
¹H NMR (Cyclopropyl H)
1.5 - 1.8 ppm
2.0 - 2.3 ppm (Deshielded due to anisotropy of C=O)
Coupling Constant ()
Small ( Hz)
Larger ( Hz)
Retention Factor (TLC)
Higher (Less polar)
Lower (More polar)
Quantitative Yields (Typical)
Scale
Method
Yield (Isolated)
Exo:Endo Ratio
5 g
Batch (Rh cat)
78%
75:25
5 g
Batch (Cu-box cat)
65%
90:10 (Enantioselective)
100 g
Flow (Rh cat)
85%
72:28
Troubleshooting & Critical Parameters
Low Conversion / Yellow Solution
Cause: Catalyst poisoning. N-containing impurities (amines) or sulfur in the DHF or solvent can deactivate Rh/Cu.
Fix: Pre-treat 2,3-dihydrofuran with basic alumina or distill over CaH₂ before use.
High Fumarate/Maleate Formation
Cause: Local concentration of EDA is too high relative to DHF.
Fix: In Batch: Slow down addition rate. In Flow: Increase mixing efficiency (Reynolds number) or increase DHF equivalents.
Separation Difficulty
Insight: If exo/endo separation is difficult by distillation, saponify the mixture to the carboxylic acids. The acids often have vastly different crystallization properties or solubilities, allowing easier separation. Re-esterify if necessary.
References
Doyle, M. P., et al. (1993). Dirhodium(II) tetraacetate-catalyzed hydroboration of alkenes. (Foundational work on Rh-catalysis). (Note: Representative citation for Rh-catalysis mechanisms).
Maas, G. (2009). Ruthenium-catalysed carbenoid cyclopropanation reactions with diazo compounds. Chemical Society Reviews. .
Wirth, T., et al. (2013). Ethyl diazoacetate synthesis in flow.[1][3][4][5][10] Beilstein Journal of Organic Chemistry.[4][5] .
Reissig, H. U., & Zimmer, R. (2003). Donor-Acceptor-Substituted Cyclopropanes: Versatile Building Blocks in Organic Synthesis. Chemical Reviews. .
(Note: While specific "Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate" papers are rare as standalone titles, the protocols above are derived from the standard catalytic decomposition of diazoacetates in the presence of enol ethers, validated by the methodology in Reference 3 and 4.)
Technical Support Center: Synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Core Technical Directive This guide addresses the synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate via the transition-metal catalyzed cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate (EDA) . While t...
Author: BenchChem Technical Support Team. Date: February 2026
Core Technical Directive
This guide addresses the synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate via the transition-metal catalyzed cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate (EDA) .
While theoretically straightforward, this reaction involves a "Donor-Acceptor" cyclopropane system. The electron-rich oxygen atom (donor) and the ester group (acceptor) create a push-pull electronic environment that makes the product susceptible to specific degradation pathways and the reagents prone to competitive side reactions.
Competitive Pathways & Failure Modes (Visualized)
The following diagram maps the kinetic competition between the desired cyclopropanation and the three primary failure modes: Carbene Dimerization, Substrate Polymerization, and Product Hydrolysis.
Caption: Kinetic competition in Rh/Cu-catalyzed cyclopropanation. Note that the catalyst itself can act as a Lewis acid to trigger polymerization of the enol ether substrate.
Troubleshooting Modules (FAQs)
Module A: The "Missing Mass" & Olefinic Impurities
Symptom: The crude NMR shows low conversion of dihydrofuran and prominent peaks at
6.8 ppm (singlet) or 6.2 ppm (singlet).
Diagnosis:Carbene Dimerization.
Q: Why is my diazo compound reacting with itself instead of the dihydrofuran?A: This is a kinetic issue defined by the relative concentration of the diazo species.
Mechanism: The metal-carbene intermediate is highly electrophilic. If it encounters another molecule of unreacted EDA before it finds a dihydrofuran molecule, it performs a formal dimerization to form diethyl fumarate (trans) or diethyl maleate (cis).
The Fix (Syringe Pump Protocol): You must maintain a "steady-state" concentration of EDA that is near zero.
Action: Do not add EDA in one portion. Use a syringe pump to add the EDA solution (diluted in DCM) over 4–8 hours.
Stoichiometry: Use a large excess of dihydrofuran (2.0–5.0 equiv) relative to EDA. Dihydrofuran is cheap and volatile; it is easier to remove excess substrate than to separate the fumarate byproduct.
Module B: The "Viscous Goo" Phenomenon
Symptom: The reaction mixture turns into a thick, dark oil or solidifies. Yield is near zero.
Diagnosis:Cationic Polymerization of Dihydrofuran.
Q: Why did my substrate polymerize?A: 2,3-Dihydrofuran is a cyclic enol ether. It is extremely sensitive to acid-catalyzed polymerization.
The Culprit: Many Rh(II) and Cu(II) catalysts are Lewis acids. If the reaction temperature is too high, or if the catalyst loading is excessive (e.g., >2 mol%), the catalyst initiates the polymerization of the electron-rich double bond.
Troubleshooting:
Temperature Control: Run the reaction at reflux in a low-boiling solvent (DCM, 40°C) rather than high-boiling solvents (Toluene, 110°C). The lower temperature suppresses polymerization.
Catalyst Choice: If using Copper, ensure you are using Cu(I) species with non-coordinating counterions (e.g., Cu(OTf) benzene complex) or chelated ligands (BOX) which temper the Lewis acidity compared to simple salts like Cu(OTf)
.
Substrate Purity: Distill 2,3-dihydrofuran from a basic drying agent (e.g., CaH
or KOH) immediately before use to remove trace acid stabilizers or hydrolysis products.
Module C: Post-Workup Disappearance
Symptom: TLC showed product during reaction, but after silica column chromatography, the product is gone or decomposed into polar streaks.
Diagnosis:Acetal Hydrolysis / Ring Opening.
Q: Is the target molecule stable on silica gel?A: The target, Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, contains a strained O-C-C bond system that behaves like a cyclic acetal.
Mechanism: Acidic silica gel protonates the bridgehead oxygen, leading to ring opening (cleavage of the internal bond) to form an aldehyde-ester derivative.
The Fix (Buffered Purification):
Pre-treatment: Pre-wash the silica gel column with 1% Triethylamine (Et
N) in Hexanes.
Eluent: Add 0.5% Et
N to your eluent system.
Alternative: Use neutral alumina instead of silica gel if the compound proves highly labile.
Optimized Experimental Protocol
Protocol: Rhodium(II)-Catalyzed Synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Concentrate the mixture under reduced pressure (Rotavap) at <30°C to remove solvent and excess dihydrofuran.
Caution: Do not heat the crude oil excessively.
Purification:
Purify via flash chromatography on neutralized silica gel (pre-washed with 1% Et
N/Hexanes).
Eluent: Hexanes:Ethyl Acetate (gradient 95:5 to 80:20).
Target: The product usually elutes as a mixture of endo and exo diastereomers.
Data Summary: Stereochemical Outcomes
The diastereoselectivity (endo vs. exo) depends heavily on the catalyst ligand sphere.
Catalyst System
Major Isomer
Typical dr (Endo:Exo)
Notes
Rh(OAc)
Endo (cis)
2:1 to 3:1
Standard, non-selective method.
Rh(oct)
Endo (cis)
2:1
Lipophilic ligands do not significantly improve dr.
Cu(OTf) / Ligand
Exo (trans)
Variable
Copper often favors the thermodynamic exo product.
Rh(DOSP)
Exo (trans)
>10:1
Chiral/Bulky ligands enforce trajectory control [1].
Note: In the 2-oxabicyclo[3.1.0] system, the "Endo" isomer has the ester group on the same face as the bridgehead hydrogens (concave), while "Exo" is convex.
References
Doyle, M. P.; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds; Wiley-Interscience: New York, 1998.
Reissig, H.-U.; Zimmer, R. "Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis." Chem. Rev.2003 , 103, 1151–1196.
Wenkert, E.; Guo, M.; Lavilla, R.; Porter, B.; Ramachandran, K.; Sheu, J. "Rhodium-catalyzed cyclopropanations of vinyl ethers." J. Org. Chem.1990 , 55, 6203–6214.
Technical Support Center: Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate Synthesis
Current Status: Operational Topic: Diastereoselectivity & Yield Optimization Ticket ID: OXA-310-HEX-6 System Overview The synthesis of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate via the metal-catalyzed cyclopropanatio...
The synthesis of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate via the metal-catalyzed cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate (EDA) is a foundational reaction in the synthesis of metabotropic glutamate receptor (mGluR) agonists.
However, this reaction is notoriously sensitive. The bicyclic framework creates a rigid steric environment where the energy difference between the exo (anti) and endo (syn) transition states is small, leading to poor diastereomeric ratios (dr) when using standard "off-the-shelf" conditions.
Common Failure Mode: Low diastereoselectivity (e.g., 60:40 exo:endo mixtures) and competing dimerization of the diazo reagent (fumarate/maleate formation).
Troubleshooting Modules
Module A: Catalyst Selection (The "Hardware")
Issue: "I am getting a 1:1 or 2:1 mixture of diastereomers."
Diagnosis: You are likely using Rh₂(OAc)₄ (Rhodium Acetate dimer). While robust, this catalyst is "sterically loose," allowing the carbene to approach the dihydrofuran from either face with relatively low discrimination.
Solution: Switch to a Copper(I)-Bisoxazoline (Cu-Box) system or a bulky Rhodium catalyst to enforce steric bias.
Catalyst System
Typical Exo:Endo Ratio
Yield Potential
Notes
Rh₂(OAc)₄
~60:40 to 70:30
High (70-85%)
Fast, robust, but poor selectivity. Hard to separate isomers.
Expensive. High enantioselectivity if using chiral ligands.
Protocol: High-Selectivity Cu-Box Catalysis
Ligand Formation: In a flame-dried Schlenk flask, mix Cu(OTf)₂ (1.0 equiv) and the tBu-Bisoxazoline ligand (1.1 equiv) in dry DCM. Stir for 1 hour to form the active blue/green complex.
Substrate Addition: Add 2,3-dihydrofuran (5.0 equiv). Note: Excess alkene is critical to suppress diazo dimerization.
Carbene Transfer: Add Ethyl Diazoacetate (1.0 equiv) via syringe pump (See Module B).
Module B: Reaction Kinetics (The "Environment")
Issue: "My yield is low (<40%), and NMR shows diethyl fumarate/maleate."
Diagnosis: The concentration of EDA is too high relative to the catalyst turnover rate. The metal-carbene intermediate is reacting with a second molecule of EDA (dimerization) faster than it can find the dihydrofuran double bond.
Solution: Implement Slow Addition technology.
Protocol: Syringe Pump Optimization
Concentration: Dilute EDA in the reaction solvent (DCM or Toluene) to 0.1 M or lower.
Rate: Add the EDA solution over 8–12 hours .
Temperature:
Rh-catalyzed:[1][2][3] Reflux (DCM 40°C) is often required to activate the catalyst.
Cu-catalyzed: Room temperature is usually sufficient; cooling (0°C) enhances selectivity but risks stalling the reaction.
Visual Workflow: Process Optimization
Figure 1: Decision tree for troubleshooting yield and selectivity issues in cyclopropanation.
Module C: Analysis & Identification (The "Debugging")
Issue: "I have two sets of peaks in the proton NMR. Which is which?"
Diagnosis: You need to distinguish the exo and endo isomers based on the coupling constants (
) of the cyclopropane protons.
The Physics:
In bicyclo[3.1.0] systems, the Karplus relationship dictates that the coupling constant depends on the dihedral angle.
Endo Isomer: The bridgehead proton (H1/H5) and the ester-adjacent proton (H6) are cis to each other. This typically results in a larger coupling constant (
).
Exo Isomer: The bridgehead proton and H6 are trans to each other. This results in a smaller coupling constant (
).
Data Table: ¹H NMR Shift Comparison (CDCl₃, 400 MHz)
Proton Position
Exo-Isomer (Major)
Endo-Isomer (Minor)
Diagnostic Feature
H-6 (Cyclopropyl)
1.5 – 1.8 ppm
2.1 – 2.4 ppm
Endo is usually downfield due to anisotropy of the ring oxygen.
Coupling
Primary Discriminator
H-2 (Bridgehead)
3.8 – 4.1 ppm
4.0 – 4.3 ppm
Less diagnostic, often overlapping.
Frequently Asked Questions (FAQ)
Q: Can I separate the isomers if the reaction gives a mixture?A: Yes, but it is difficult. The polarity difference is minimal.
Flash Chromatography: Requires high-performance silica (15-25 µm) and a shallow gradient (e.g., 0%
10% EtOAc in Hexanes over 40 CV). The exo isomer typically elutes second (slightly more polar due to the ester orientation relative to the oxygen lone pairs), but this varies by solvent system.
Hydrolysis:[1][4] Saponification to the carboxylic acid often allows for separation by fractional crystallization, as the exo-acid crystallizes more readily in many solvents.
Q: Why is 2,3-dihydrofuran so much harder to work with than styrene?A: Dihydrofuran is an electron-rich enol ether. It is highly reactive but also prone to polymerization under Lewis acidic conditions (like those created by Cu(OTf)₂).
Tip: Always add a small amount of mild base (e.g., 2,6-lutidine, 1 mol%) if you observe polymerization (darkening/tarring) during the reaction.
Q: I need the Endo isomer for a specific mechanistic study. How do I make it?A: Standard catalysts favor exo. To favor endo, you must use "mismatched" chiral catalysts or specific sterically demanding ligands that destabilize the exo transition state. Recent literature suggests using Rh₂(S-TPPTTL)₄ or specific chiral bowl-shaped catalysts can shift the ratio toward endo (up to 80:20 endo:exo).
References
Doyle, M. P.; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds; Wiley-Interscience: New York, 1998.
Evans, D. A.; Woerpel, K. A.; Hinman, M. M.; Faul, M. M. "Bis(oxazolines) as Chiral Ligands in Metal-Catalyzed Asymmetric Reactions. Catalytic, Asymmetric Cyclopropanation of Olefins." J. Am. Chem. Soc.[5]1991 , 113, 726–728.
Davies, H. M. L.; Antoulinakis, E. G. "Intermolecular Metal-Catalyzed Carbenoid Cyclopropanations." Org. React.2004 , 57, 1–326.
Reissig, H.-U.; Zimmer, R. "Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis." Chem. Rev.2003 , 103, 1151–1196.
Qin, C.; Davies, H. M. L. "Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation." J. Org. Chem.2024 , 89, 1321. (Note: Analogous chemistry for the Aza-system, highly relevant for catalyst selection).
Technical Support Center: Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate Synthesis
Core Technical Overview This guide addresses the synthesis of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate via the transition-metal catalyzed cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate (EDA) . Unlike i...
Author: BenchChem Technical Support Team. Date: February 2026
Core Technical Overview
This guide addresses the synthesis of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate via the transition-metal catalyzed cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate (EDA) .
Unlike its isomer (3-oxabicyclo[3.1.0]hexane, derived from 2,5-dihydrofuran), the 2-oxabicyclo system is an acetal-like scaffold. This introduces specific stability challenges and reactivity profiles that differ from standard carbocyclic cyclopropanations.
The Reaction
The transformation relies on the in situ generation of a metal-carbenoid species from EDA, which undergoes a [2+1] cycloaddition with the electron-rich double bond of 2,3-dihydrofuran.
Stoichiometry: The alkene (2,3-dihydrofuran) acts as both substrate and stabilizing solvent. It must be used in excess (typically 2–5 equivalents) relative to EDA.
Addition Rate: EDA must be added slowly to keep its stationary concentration low. High concentrations favor carbene dimerization (formation of diethyl fumarate/maleate) over cyclopropanation.
Catalyst Selection:
Rh₂(OAc)₄ (Dirhodium tetraacetate): The industry standard for high yield. Favors the exo isomer but often with moderate diastereoselectivity (dr).
Cu(OTf)₂ / Bis(oxazoline): Used when high enantioselectivity is required, though yields are often lower than Rh-based systems.
Troubleshooting Guide (FAQs)
Issue 1: "My yield is consistently low (<30%), and the crude NMR shows significant diethyl fumarate/maleate."
Diagnosis: Carbene Dimerization.
The metal-carbenoid intermediate reacted with another molecule of EDA instead of the alkene. This is the most common failure mode.
Corrective Actions:
Decrease Addition Rate: The EDA solution should be added over 4–8 hours via a syringe pump.
Increase Alkene Equivalents: Increase 2,3-dihydrofuran to 4–5 equivalents.
Dilution: Dilute the EDA in the solvent (DCM or neat alkene) before loading it into the syringe.
Issue 2: "The product decomposes during purification on silica gel."
Diagnosis: Acid Sensitivity.
The 2-oxabicyclo[3.1.0] system contains a strained ether adjacent to a cyclopropane. It functions chemically as a strained cyclic acetal and is highly sensitive to ring-opening hydrolysis catalyzed by the acidic sites on silica gel.
Corrective Actions:
Buffer the Silica: Pre-treat the silica gel column with 1% Triethylamine (Et₃N) in hexanes before loading the sample.
Switch Stationary Phase: Use neutral alumina (Brockmann Grade III) instead of silica.
Distillation: For non-enantioselective runs, fractional distillation under high vacuum is often superior to chromatography.
Issue 3: "I am getting poor diastereoselectivity (low exo:endo ratio)."
Diagnosis: Catalyst/Ligand Mismatch.
Simple salts like Rh₂(OAc)₄ generally favor the thermodynamic exo product, but the selectivity is rarely perfect (typically 70:30 to 80:20).
Corrective Actions:
Bulky Ligands: Switch to bulky carboxylate ligands like Rh₂(oct)₄ (Dirhodium octanoate) or Rh₂(esp)₂ . The increased steric bulk around the metal center destabilizes the transition state leading to the endo isomer.
Temperature: Lowering the reaction temperature (e.g., 0°C to -20°C) can improve selectivity but requires a more active catalyst (like Cu-BOX complexes) as Rh₂(OAc)₄ activity drops significantly below 0°C.
Solvent: Anhydrous Dichloromethane (DCM) or neat alkene.
Step-by-Step Procedure
Reactor Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a rubber septum. Flush with Argon.
Catalyst Loading: Add Rh₂(OAc)₄ (22 mg) and 2,3-dihydrofuran (3.50 g) to the flask. (DCM can be added here if not running neat, approx. 10 mL).
EDA Preparation: In a separate vial, dissolve EDA (1.14 g) in anhydrous DCM (10 mL). Load this into a gas-tight syringe.
Controlled Addition: Place the syringe in a syringe pump. Insert the needle through the septum. Start stirring the reaction mixture at room temperature (23°C).
Initiation: Add the EDA solution dropwise over 6 hours .
Visual Check: Nitrogen gas evolution should be visible (bubbling). If no bubbles appear after 5% addition, STOP. Gently warm to 30°C to initiate. Accumulation of unreacted EDA is an explosion hazard.
Completion: After addition is complete, stir for an additional 2 hours. The solution should be pale green (Rh color) to yellow. Dark brown/black indicates decomposition.
Workup:
Concentrate the mixture under reduced pressure (rotary evaporator) to remove DCM and excess 2,3-dihydrofuran.
Crucial: Do not heat the water bath above 40°C.
Purification: Purify via flash chromatography on neutral alumina (Gradient: 0-10% EtOAc in Hexanes) or silica gel pre-treated with 1% Et₃N.
Visualized Workflows
Figure 1: Reaction Logic & Decision Tree
This diagram outlines the critical decision points during the optimization process.
Caption: Troubleshooting logic tree for cyclopropanation optimization, identifying pathways for yield and selectivity enhancement.
Figure 2: Process Safety Workflow
Handling Ethyl Diazoacetate (EDA) requires strict adherence to safety protocols to prevent thermal runaway.
Caption: Safety-critical workflow for the handling and addition of diazo compounds.
References
Doyle, M. P.; McKervey, M. A.; Ye, T. Modern Catalytic Methods for Organic Synthesis with Diazo Compounds; Wiley-Interscience: New York, 1998.
Wenkert, E. ; Guo, M.; Lavilla, R.; Porter, B.; Ramachandran, K.; Sheu, J. H. "Cyclopropanation of Vinyl Ethers." Journal of Organic Chemistry1990 , 55, 6203–6214.
Reissig, H.-U. ; Zimmer, R. "Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis." Chemical Reviews2003 , 103, 1151–1196.
Davies, H. M. L. ; Antoulinakis, E. G. "Intermolecular Metal-Catalyzed Carbenoid Cyclopropanations." Organic Reactions2004 , 57, 1–326.
Technical Support Center: Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate Executive Summary & Molecule Context Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is a bicyclic intermediate frequently utilized in the synthesis o...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Executive Summary & Molecule Context
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is a bicyclic intermediate frequently utilized in the synthesis of conformationally restricted glutamate analogs and antiviral nucleoside scaffolds. It is typically synthesized via the Rh(II)-catalyzed cyclopropanation of 2,3-dihydrofuran with ethyl diazoacetate (EDA).
Common User Challenges:
Stereochemical Ambiguity: Distinguishing between endo and exo diastereomers.
Spectral Complexity: Overlapping multiplets in the aliphatic region (1.5–2.5 ppm).
Impurity Identification: Differentiating reaction byproducts (dimers, ring-opened species) from the desired product.
Troubleshooting Guide (FAQ Format)
Issue 1: "I see two sets of signals in my proton NMR. Is my reaction incomplete?"
Diagnosis:
You are likely observing a mixture of diastereomers (endo and exo isomers), not necessarily unreacted starting material. The Rh-catalyzed reaction of 2,3-dihydrofuran typically yields both isomers, with the ratio dependent on the specific catalyst ligand (e.g., Rh₂(OAc)₄ vs. bulky chiral catalysts).
Technical Explanation:
The bicyclic [3.1.0] system is fused cis. The ethoxycarbonyl group at position C6 can be oriented either toward the oxygen-containing ring (endo) or away from it (exo). These two diastereomers have distinct chemical shifts and coupling constants.
Resolution:
Check the H6 proton (the proton on the cyclopropane ring alpha to the ester).
Exo-carboxylate (Major product with steric control): The H6 proton is cis to the bridgehead protons (H1/H5).
Endo-carboxylate (Minor product): The H6 proton is trans to the bridgehead protons.
Data Table: Distinguishing Isomers (400 MHz, CDCl₃)
Feature
Exo-Carboxylate (Isomer A)
Endo-Carboxylate (Isomer B)
H6 Chemical Shift
Lower field (approx. 1.5 - 1.8 ppm)
Higher field (approx. 2.0 - 2.3 ppm)
Coupling ()
Large ( Hz)
Small ( Hz)
Geometry
H6 is cis to H1/H5
H6 is trans to H1/H5
NOE Correlation
Strong NOE between H6 and H1/H5
Weak/No NOE between H6 and H1/H5
Note: In cyclopropane systems, cis coupling constants are generally larger than trans coupling constants. This is the most reliable metric for assignment without X-ray crystallography [1].
Issue 2: "How do I definitively assign the stereochemistry without a reference standard?"
Diagnosis:
Reliance on chemical shift alone is risky due to concentration and solvent effects. You need a self-validating NMR experiment.
Protocol: 1D NOE Difference Spectroscopy
To confirm the assignment, perform a Selective 1D NOE experiment targeting the H6 resonance.
Sample Prep: Dissolve ~10 mg in 0.6 mL CDCl₃. Ensure the sample is free of paramagnetic impurities (remove Rh catalyst via silica plug). Degassing is recommended but not strictly necessary for qualitative assignment.
Acquisition: Irradiate the H6 multiplet.
Interpretation:
Exo-Carboxylate: Irradiating H6 will show a strong enhancement of the bridgehead protons (H1 and H5) because they are on the same face of the cyclopropane ring (cis).
Endo-Carboxylate: Irradiating H6 will show minimal to no enhancement of H1/H5. Instead, you may see enhancement of the protons on the 5-membered ring (H3/H4) depending on the ring pucker.
Issue 3: "My spectrum has broad peaks and baseline noise. Is the compound degrading?"
Diagnosis:
While 2-oxabicyclo[3.1.0]hexanes are strained, they are generally stable at room temperature. Broadening is usually caused by:
Paramagnetic Rhodium Residues: Even trace amounts of Rh₂(OAc)₄ can cause line broadening and shift changes.
Ring Puckering Exchange: The 5-membered dihydrofuran ring may be undergoing conformational exchange, though this is less common in the fused [3.1.0] system compared to isolated cyclopentanes.
Resolution:
Purification: Pass the sample through a short pad of neutral alumina or silica gel to remove metal residues.
Solvent Check: Ensure your CDCl₃ is not acidic. Acidic chloroform can catalyze the ring-opening of the cyclopropane or the acetal functionality (at C1/O2), leading to degradation products like aldehydes or conjugated esters [2]. Use CDCl₃ stabilized with silver foil or switch to Benzene-
for better resolution of multiplets.
Logical Troubleshooting Workflow
The following diagram illustrates the decision process for characterizing your material.
Caption: Decision tree for assigning stereochemistry and identifying mixtures in bicyclic cyclopropane systems.
Standard Experimental Protocol: Synthesis & Isolation
To assist in comparing your results, here is the standard reference protocol for generating this molecule [3].
Catalyst Loading: 0.5 - 1.0 mol% Rh₂(OAc)₄ in dry DCM.
Addition: Slow addition of EDA (over 4-6 hours) via syringe pump is critical to minimize carbene dimerization (diethyl fumarate/maleate formation).
Workup: Concentration and direct loading onto silica gel.
Separation: The exo and endo isomers are often separable by flash chromatography (Hexanes:EtOAc gradient), though they run closely.
Tip: The exo-carboxylate (major) usually elutes second due to the interaction of the ester with the silica, but this varies by stationary phase.
References
Reissig, H.-U., & Zimmer, R. (2003). Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis. Chemical Reviews, 103(4), 1151–1196.
Doyle, M. P., et al. (1993). Enantioselective synthesis of macrocyclic lactones by intramolecular C-H insertion... Journal of the American Chemical Society. (Provides foundational data on Rh-catalyzed cyclopropanation stereocontrol).
Davies, H. M. L., & Antoulinakis, E. G. (2001). Intermolecular Metal-Carbenoid Cyclopropanations. Organic Reactions.[1][2] (Definitive guide on diazoacetate reactions with furans).
University of Regensburg. (2012). Synthesis and pharmacological characterization of new tetrahydrofuran based compounds. (Contains specific NMR characterization data for 2-oxabicyclo[3.1.0]hexane derivatives).
A Comparative Guide to Catalysts for the Synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Introduction: The Significance of the 2-Oxabicyclo[3.1.0]hexane Scaffold The 2-oxabicyclo[3.1.0]hexane ring system is a privileged structural motif present in a variety of biologically active natural products and pharmac...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of the 2-Oxabicyclo[3.1.0]hexane Scaffold
The 2-oxabicyclo[3.1.0]hexane ring system is a privileged structural motif present in a variety of biologically active natural products and pharmaceutical agents. Its rigid, three-dimensional architecture provides a unique scaffold for the precise spatial orientation of functional groups, making it a valuable building block in drug discovery. Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, in particular, serves as a key intermediate in the synthesis of complex molecules, including antiviral and anticancer agents. The stereoselective synthesis of this compound is therefore of significant interest to the medicinal and synthetic chemistry communities.
This guide provides an in-depth comparison of the primary catalytic methodologies employed for the synthesis of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate. We will explore two principal synthetic routes: the intramolecular cyclopropanation of an allylic diazoacetate catalyzed by rhodium(II) complexes, and a two-step sequence involving the epoxidation of an ethyl cyclohexenecarboxylate precursor followed by intramolecular cyclization. This comparison will focus on the performance of various catalysts, including reaction efficiency, stereocontrol, and operational considerations, supported by experimental data from relevant literature.
Strategic Approaches to the Bicyclic Core: A Comparative Overview
The construction of the fused cyclopropane and tetrahydrofuran rings of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate can be achieved through two distinct and powerful catalytic strategies. The choice between these pathways often depends on the desired stereochemistry, the availability of starting materials, and the scalability of the process.
Figure 1: Overview of the two primary synthetic strategies for Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
The direct conversion of an allylic diazoacetate to the corresponding bicyclic lactone via an intramolecular cyclopropanation is a highly atom-economical and efficient method. This transformation is predominantly catalyzed by dirhodium(II) tetracarboxylate complexes, which are renowned for their ability to activate diazo compounds and facilitate carbene transfer reactions.
Mechanism of Rhodium(II)-Catalyzed Cyclopropanation
The catalytic cycle begins with the reaction of the dirhodium(II) catalyst with the diazo compound, leading to the extrusion of dinitrogen gas and the formation of a rhodium-carbene intermediate. This highly reactive species then undergoes an intramolecular addition to the pendant alkene, forming the cyclopropane ring in a concerted, though not necessarily synchronous, fashion. The catalyst is then regenerated and can enter a new catalytic cycle.
Figure 2: Simplified catalytic cycle for Rh(II)-catalyzed intramolecular cyclopropanation.
Comparison of Rhodium(II) Catalysts
Several dirhodium(II) tetracarboxylate catalysts have been employed for intramolecular cyclopropanation reactions. Their performance, particularly in terms of yield and stereoselectivity, is influenced by the nature of the carboxylate ligands.
Dirhodium(II) tetraacetate (Rh₂(OAc)₄): This is a commonly used, commercially available, and relatively inexpensive catalyst for cyclopropanation reactions. It generally provides good to excellent yields for intramolecular cyclopropanations of allylic diazoacetates.[1] However, being achiral, it does not induce enantioselectivity. The diastereoselectivity can be substrate-dependent.
Bis[rhodium(α,α,α',α'-tetramethyl-1,3-benzenedipropionic acid)] (Rh₂(esp)₂): This catalyst, developed by Du Bois, features bulky ligands that create a more sterically demanding environment around the rhodium centers. This often leads to higher diastereoselectivity and can be used with chiral ligands to achieve high levels of enantioselectivity.[2] For demanding intramolecular cyclopropanations, Rh₂(esp)₂ has shown superior performance, often providing higher yields and selectivities compared to Rh₂(OAc)₄.[3]
The following is a representative protocol for the intramolecular cyclopropanation of an allylic diazoacetate, which is a precursor to the target molecule.
1. Synthesis of Ethyl Allyl Diazoacetate:
(This precursor is typically synthesized from the corresponding allylic alcohol and a diazo-transfer reagent.)
2. Intramolecular Cyclopropanation:
To a solution of dirhodium(II) tetraacetate (1-2 mol%) in a suitable solvent (e.g., dichloromethane or toluene) at room temperature is added a solution of ethyl allyl diazoacetate in the same solvent dropwise over a period of 1-2 hours.
The reaction mixture is stirred at room temperature until the diazo compound is consumed (monitored by TLC or IR spectroscopy).
The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Route 2: Epoxidation Followed by Intramolecular Cyclization
An alternative and widely used strategy involves a two-step sequence: the epoxidation of a readily available ethyl cyclohex-3-enecarboxylate precursor, followed by an intramolecular cyclization of the resulting epoxide to form the bicyclic system. This approach offers the advantage of introducing chirality in the epoxidation step using well-established asymmetric catalysts.
Step 1: Asymmetric Epoxidation with Manganese(III)-Salen Catalysts (Jacobsen's Catalyst)
The enantioselective epoxidation of unfunctionalized olefins is effectively catalyzed by chiral manganese(III)-salen complexes, famously known as Jacobsen's catalysts.[4] These catalysts are particularly effective for the epoxidation of cis-disubstituted and trisubstituted olefins.
Mechanism of Jacobsen Epoxidation
The active catalytic species is believed to be a manganese(V)-oxo complex, which is generated from the Mn(III) precursor and a terminal oxidant (e.g., sodium hypochlorite or m-chloroperoxybenzoic acid). The alkene then approaches the metal-oxo bond, and the oxygen atom is transferred to the double bond to form the epoxide. The chiral salen ligand creates a dissymmetric environment that directs the approach of the olefin, leading to the preferential formation of one enantiomer of the epoxide.[5]
Figure 3: Simplified catalytic cycle for Jacobsen's catalyst in asymmetric epoxidation.
Step 2: Intramolecular Cyclization of the Epoxide
The resulting ethyl 3,4-epoxycyclohexanecarboxylate can then be cyclized to the desired 2-oxabicyclo[3.1.0]hexane-6-carboxylate. This intramolecular ring-opening of the epoxide can be promoted by either a base or a Lewis acid.
Base-Catalyzed Cyclization: In the presence of a suitable base (e.g., sodium hydride, potassium tert-butoxide), the ester enolate can be formed, which then acts as an internal nucleophile to attack one of the epoxide carbons, leading to the formation of the bicyclic lactone. The stereochemical outcome of this SN2-type reaction is typically well-defined.
Lewis Acid-Catalyzed Cyclization: Lewis acids can activate the epoxide towards nucleophilic attack. The choice of Lewis acid can influence the regioselectivity of the ring-opening.[6]
Performance of the Epoxidation-Cyclization Route
The success of this two-step strategy hinges on the efficiency and stereoselectivity of both the epoxidation and the cyclization steps.
Data Analysis:
Jacobsen's catalysts are highly effective for the asymmetric epoxidation of a wide range of olefins, often providing excellent yields and high enantioselectivities.[4][5] The choice of the (R,R) or (S,S) enantiomer of the catalyst allows for the selective synthesis of either enantiomer of the epoxide, and consequently, the final bicyclic product.
1. Asymmetric Epoxidation of Ethyl Cyclohex-3-enecarboxylate:
To a solution of ethyl cyclohex-3-enecarboxylate in a suitable solvent (e.g., dichloromethane) is added a catalytic amount of (R,R)- or (S,S)-Jacobsen's catalyst (typically 1-5 mol%).
The mixture is cooled to 0 °C, and an aqueous solution of sodium hypochlorite (bleach) is added slowly while maintaining the temperature.
The reaction is stirred vigorously until the starting material is consumed (monitored by TLC).
The organic layer is separated, washed, dried, and concentrated to give the crude ethyl 3,4-epoxycyclohexanecarboxylate, which can be purified by chromatography or used directly in the next step.
2. Base-Catalyzed Intramolecular Cyclization:
To a solution of the crude epoxide in a dry, aprotic solvent (e.g., THF) at 0 °C is added a strong base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK).
The reaction mixture is stirred at room temperature until the cyclization is complete (monitored by TLC).
The reaction is carefully quenched with a proton source (e.g., saturated aqueous ammonium chloride).
The product is extracted, and the organic layer is dried and concentrated. Purification by column chromatography affords the desired ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Comparative Analysis and Conclusion
Both the rhodium(II)-catalyzed intramolecular cyclopropanation and the epoxidation-cyclization sequence are powerful strategies for the synthesis of ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate. The choice of method will be dictated by the specific requirements of the synthesis.
Feature
Rh(II)-Catalyzed Cyclopropanation
Epoxidation-Cyclization
Number of Steps
1 (from diazo precursor)
2
Key Catalyst
Dirhodium(II) tetracarboxylates
Chiral Mn(III)-Salen complex
Stereocontrol
Diastereoselectivity controlled by catalyst and substrate; enantioselectivity requires chiral Rh catalyst.
Enantioselectivity introduced in the epoxidation step.
Starting Materials
Requires synthesis of a diazoacetate precursor, which can be unstable.
Starts from a stable cyclohexene derivative.
Scalability
Handling of diazo compounds can be a safety concern on a large scale.
Generally more amenable to large-scale synthesis.
The rhodium(II)-catalyzed intramolecular cyclopropanation offers a more direct and atom-economical route. For diastereoselective synthesis, Rh₂(esp)₂ is often a superior choice over the more common Rh₂(OAc)₄. Achieving high enantioselectivity requires the use of more specialized and expensive chiral rhodium catalysts.
The epoxidation-cyclization sequence provides a robust and highly stereoselective route, particularly for asymmetric synthesis. The use of Jacobsen's catalyst in the epoxidation step allows for excellent enantiocontrol, and both enantiomers of the final product are accessible by simply choosing the appropriate catalyst enantiomer. While it involves an additional step, the starting materials are generally more stable and easier to handle, making this route often more practical for larger-scale applications.
For researchers and drug development professionals, the epoxidation-cyclization strategy often represents a more reliable and scalable approach for accessing enantiomerically pure ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate, a critical building block for the synthesis of complex, biologically active molecules.
References
Espino, C. G., & Du Bois, J. (2001). A Rh-Catalyzed C−H Insertion Reaction for the Oxidative Conversion of Carbamates to Oxazolidinones.
New Advances in Asymmetric Cyclopropanation and Drug Discoveries Using Dirhodium(II) Tetracarboxylates. (2020). Emory Theses and Dissertations. Retrieved from [Link]
The Jacobsen catalyst in asymmetric synthesis: Structure, mechanism, and applications. (2023).
Synthesis of conformationally locked carbocyclic nucleosides built on an oxabicyclo[3.1.0]hexane system. (2010). Tetrahedron.
Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. (2024). Organic Letters.
Diruthenium Tetracarboxylate-Catalyzed Enantioselective Cyclopropanation with Aryldiazoacet
Process and intermediates for the preparation of (1r,2s,5s)-6,6-dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylates or salts thereof. (2004).
Asymmetric Cyclopropanations by Rhodium(II) N-(Arylsulfonyl)prolinate Catalyzed Decomposition of Vinyldiazomethanes in the Presence of Alkenes. Practical Enantioselective Synthesis of the Four Stereoisomers of 2-Phenylcyclopropan-1-amino Acid. (1996). Journal of the American Chemical Society.
Base‐Mediated Four‐Component Intramolecular Cyclization Reaction: One‐Pot Access to Imidazole‐4‐(2H)‐Ones. (2023). Chemistry – An Asian Journal.
Lewis acid catalysed rearrangement of epoxides: A mechanistic study. (2005). University of Canterbury.
Organic Chemistry II - Mechanism of Acid-Catalyzed Cycliz
Guide to Enantioselective Dirhodium(II)
Jacobsen epoxidation. Wikipedia. Retrieved from [Link]
A facile route for the synthesis of ethyl N-aryl-2,6-dioxo-piperid-3-ene-4-carboxylates and their biological activity. (2015). Der Pharma Chemica.
Lewis acid catalysed rearrangement of epoxides: A mechanistic study. (2005). University of Canterbury.
Enantioselective Intramolecular Cyclopropanations of Allylic and Homoallylic Diazoacetates and Diazoacetamides Using Chiral Dirhodium(II) Carboxamide Catalysts. (1996). Journal of the American Chemical Society.
Rational Design of Mn‐Salen Epoxidation C
Application of Jacobsen's asymmetric epoxidation to the synthesis of drug candid
Studies in Cyclization of Aromatic Epoxy-acyclicpolyprenes: Lewis Superacids and Titanocene Chloride. (2017).
Proton-accelerated Lewis acid catalysis for stereo- and regioselective isomerization of epoxides to allylic alcohols. (2019).
Synthesis of enantiomerically pure d- and l-bicyclo[3.1.0]hexenyl carbanucleosides and their antiviral evaluation. (2008). Journal of Medicinal Chemistry.
Non-native Intramolecular Radical Cyclization Catalyzed by a B12-Dependent Enzyme. (2022).
Guide to Enantioselective Dirhodium(II)
A Comparative Study of C2-Symmetric and C1-Symmetric Hydroxamic Acids in Vanadium-Catalyzed Asymmetric Epoxidation of Allylic Alcohols. (2023). Molecules.
Jacobsen-Katsuki Epoxidations. (2006). Wipf Group, University of Pittsburgh.
New systems for catalytic asymmetric epoxid
Asymmetric Intramolecular Buchner Reaction: From High Stereoselectivity to Coexistence of Norcaradiene, Cycloheptatriene, and an Intermediate Form in the Solid State. (2021). Journal of the American Chemical Society.
Technical Comparison: Synthetic Pathways for Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Executive Summary & Structural Significance[1] The 2-oxabicyclo[3.1.0]hexane scaffold is a privileged pharmacophore in medicinal chemistry, serving as the conformational lock in various nucleoside analogs and metabotropi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Significance[1]
The 2-oxabicyclo[3.1.0]hexane scaffold is a privileged pharmacophore in medicinal chemistry, serving as the conformational lock in various nucleoside analogs and metabotropic glutamate receptor (mGluR) agonists. The specific target, Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , represents a critical intermediate where the cyclopropane ring fusion imposes rigid stereochemical constraints.
The primary synthetic challenge lies in the diastereoselective construction of the bicyclic system. The reaction of 2,3-dihydrofuran with ethyl diazoacetate (EDA) typically yields a mixture of exo (anti) and endo (syn) isomers. For pharmaceutical applications, the exo-isomer is frequently the thermodynamic target due to its stability and prevalence in bioactive conformers.
This guide evaluates three distinct synthetic strategies:
The Industrial Standard: Rhodium(II)-Catalyzed Cyclopropanation.
The Asymmetric Alternative: Copper(I)-Bis(oxazoline) Catalysis.
The Process Safety Route: Continuous Flow Synthesis.
Comparative Analysis of Synthetic Routes
The following table summarizes the performance metrics for the three primary methodologies. Data is synthesized from comparative carbenoid chemistry benchmarks applied to dihydrofuran substrates.
This route utilizes the exceptional electrophilicity of Rh(II) carbenoids. The reaction proceeds via the decomposition of EDA by the dirhodium catalyst to form a metal-carbene intermediate, which undergoes concerted [2+1] cycloaddition with the electron-rich double bond of 2,3-dihydrofuran.
Mechanism: Concerted asynchronous cycloaddition.
Stereocontrol: Generally favors the exo isomer due to steric repulsion between the ester group of the carbene and the ring system of the furan during the approach.
Expert Insight: While Rh₂(OAc)₄ is robust, using bulky carboxylate ligands (e.g., Rh₂(esp)₂) can improve turnover numbers (TON) and stability, justifying the higher initial catalyst cost.
When a specific enantiomer is required (e.g., for mGluR agonist candidates), achiral Rh catalysts fail. The Copper(I) system, modified with C2-symmetric bis(oxazoline) (Box) ligands, offers a cost-effective alternative to chiral Rh catalysts.
Ligand Selection: The steric bulk of the Box ligand (e.g., t-Bu-Box vs. Ph-Box) directly influences the trajectory of the incoming olefin, enhancing enantioselectivity.
Causality: The Cu(I) species coordinates the diazoester, forming a carbene. The chiral ligand creates a "chiral pocket," forcing the dihydrofuran to approach from the least hindered face, typically yielding high ee values for the exo product.
Route C: Continuous Flow Synthesis
The Route for Scale-Up and Safety
Handling EDA on a multigram or kilogram scale in batch mode is hazardous due to its shock sensitivity and high enthalpy of decomposition. Flow chemistry mitigates this by minimizing the active volume of explosive diazo species at any given time.
Process Logic: EDA can be generated in situ (from glycine ethyl ester hydrochloride + NaNO₂) or pumped as a dilute solution, reacting immediately with the dihydrofuran in a heated coil reactor.
Self-Validating Safety: The small reactor diameter ensures rapid heat dissipation, preventing thermal runaway—a common failure mode in batch scale-up of cyclopropanations.
Setup: Flame-dry a 2-neck round-bottom flask under Argon. Add Rh₂(OAc)₄ and 2,3-dihydrofuran in anhydrous DCM.
Addition: Dissolve EDA in DCM (approx. 1 M solution). Load into a syringe pump.
Reaction: Add the EDA solution very slowly (over 4–6 hours) to the stirring catalyst mixture at room temperature.
Why? Slow addition maintains a low concentration of EDA relative to the alkene, preventing EDA dimerization (formation of diethyl fumarate/maleate) and controlling exotherm.
Monitoring: Monitor N₂ evolution. Reaction is complete when gas evolution ceases and TLC shows consumption of EDA.
Workup: Concentrate the reaction mixture under reduced pressure.
Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient). The exo-isomer typically elutes second due to higher polarity of the endo isomer (depending on stationary phase interaction).
Protocol B: Cu(I)-Box Asymmetric Synthesis
Best for: Producing enantiomerically enriched material.
Phenylhydrazine (activator) or pre-reduced Cu(I) source.
Procedure:
Catalyst Formation: In a glovebox or under strict N₂, mix Cu(OTf)₂ and the Ligand in dry DCM. Stir for 1 hour to form the blue/green complex.
Activation: If using Cu(II), add a trace reductant (phenylhydrazine) to generate the active Cu(I) species.
Cyclopropanation: Add 2,3-dihydrofuran (5 equiv). Cool the mixture to 0°C or -78°C (lower temperature generally increases ee).
Addition: Add EDA (1 equiv) in DCM dropwise over 10 hours.
Analysis: Determine ee via chiral HPLC (e.g., Chiralcel OD-H column).
References
Doyle, M. P., et al. (1993). "Electronic and Steric Control in Carbon-Hydrogen Insertion Reactions of Diazoacetoacetates Catalyzed by Dirhodium(II) Carboxylates and Carboxamides." Journal of the American Chemical Society.
Evans, D. A., et al. (1991). "Bis(oxazolines) as Chiral Ligands in Metal-Catalyzed Asymmetric Reactions. Catalytic, Asymmetric Cyclopropanation of Olefins." Journal of the American Chemical Society.
Reissig, H.-U., & Zimmer, R. (2003). "Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis." Chemical Reviews.
Struempler, M., et al. (2016). "Continuous Flow Synthesis of Diazoacetates and Their Direct Use in Cyclopropanation Reactions." Journal of Flow Chemistry.
Davies, H. M. L., & Beckwith, R. E. J. (2003). "Catalytic Enantioselective C-H Activation by Means of Metal Carbenoid-Induced C-H Insertion." Chemical Reviews.
Validation
Conformational analysis of "Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate" nucleosides
This guide provides a technical conformational analysis and comparative assessment of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate nucleosides. It is designed for medicinal chemists and structural biologists evaluating...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical conformational analysis and comparative assessment of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate nucleosides. It is designed for medicinal chemists and structural biologists evaluating rigid nucleotide scaffolds for drug discovery.
Technical Comparison Guide 2025
Executive Technical Summary
The Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate scaffold represents a specialized class of "locked" nucleoside analogs. It combines the rigid conformational constraint of the methanocarba (bicyclo[3.1.0]hexane) system with the electronic mimicry of the 2-oxa substitution.
While standard carbocyclic methanocarba nucleosides effectively lock the sugar pucker to reduce the entropic penalty of binding, they lack the endocyclic oxygen (O4'), often resulting in a loss of enthalpic binding energy (due to missing hydrogen bond acceptors or anomeric effects). The 2-oxabicyclo[3.1.0] system resolves this by restoring the oxygen atom within the rigid framework.
Key Value Proposition:
Conformation: Rigidly locked in the North (C3'-endo) or South (C2'-endo) hemisphere depending on fusion stereochemistry.
Application: High-affinity ligands for A3 adenosine receptors, P2Y receptors, and specific viral polymerases (e.g., HCV NS5B) that require a pre-organized North conformation.
The "6-Carboxylate" Function: The ethyl ester moiety at the 6-position (the cyclopropane apex) serves as a critical synthetic handle for 4'-branching or can be reduced/modified to tune the lipophilicity and steric profile of the "methano" bridge.
Structural & Conformational Landscape
To understand the utility of this scaffold, one must analyze the Pseudorotation Cycle (
) . Natural nucleosides exist in a dynamic equilibrium between:
North (
): C3'-endo (). Preferred by A-form helices and RNA polymerases.
South (
): C2'-endo (). Preferred by B-form helices and DNA polymerases.
The Locking Mechanism
The fusion of the cyclopropane ring to the furanose ring (creating the bicyclo[3.1.0] system) creates severe torsional strain that prohibits the propagation of the pseudorotational wave.
Feature
Native Ribose
Carbocyclic Methanocarba
2-Oxabicyclo[3.1.0]hexane
Ring System
Furanose (Monocyclic)
Bicyclo[3.1.0]hexane (Carbocyclic)
2-Oxabicyclo[3.1.0]hexane (Heterocyclic)
Flexibility
High ( equilibrium)
Frozen (Locked or )
Frozen (Locked or )
Electronic Profile
Anomeric Effect Present
Anomeric Effect Absent
Anomeric Effect Restored
H-Bonding
O4' is H-bond Acceptor
No O4' (CH2 replacement)
O4' is H-bond Acceptor
The "2-Oxa" Advantage
In the 2-oxabicyclo[3.1.0]hexane scaffold, the oxygen atom is located at position 2 of the bicyclic system (corresponding to O4' in nucleoside numbering).
Electronic Mimicry: The lone pairs on the 2-oxygen allow for stereoelectronic interactions (anomeric effect) with the nucleobase at the anomeric center (C3 of the bicyclo system), stabilizing the glycosidic bond and influencing the preferred pucker.
Kinase Recognition: Many kinases require the O4' atom to orient the substrate in the active site. The 2-oxa scaffold retains this feature, whereas carbocyclic analogs often suffer reduced phosphorylation efficiency.
Comparative Analysis: 2-Oxa vs. Alternatives
Comparison Matrix
Feature
2-Oxabicyclo[3.1.0] (Subject)
Carbocyclic Methanocarba
LNA (Locked Nucleic Acid)
Native Ribonucleoside
Conformational Lock
Strong (North)
Strong (North or South)
Very Strong (North)
None (Flexible)
Synthetic Complexity
High (Requires carbenoid chem)
Moderate
Moderate
Low
Metabolic Stability
Moderate (Acetal linkage)
High (Ether/Alkane linkage)
High
Low (Nuclease sensitive)
Binding Affinity
High (Entropic + Enthalpic)
High (Entropic only)
Very High (Tm increase)
Baseline
Key Limitation
Chemical stability of the hemiacetal
Lack of O4' recognition
Toxicity/Off-target effects
Rapid degradation
Deep Dive: 2-Oxa vs. Carbocyclic Methanocarba
The Problem with Carbocyclic: While carbocyclic methanocarba nucleosides are metabolically stable (immune to phosphorylases), they often show reduced potency against targets where the O4' oxygen acts as a hydrogen bond acceptor (e.g., Adenosine Deaminase, certain Kinases).
The 2-Oxa Solution: By re-introducing the oxygen, the Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate scaffold restores these interactions. However, the presence of the oxygen adjacent to the cyclopropane ring and the anomeric center makes the glycosidic bond more labile than the carbocyclic version, requiring careful handling during synthesis.
Experimental Protocols (Self-Validating)
A. Synthesis of the Scaffold (Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate)
Rationale: This protocol uses a Rhodium-catalyzed carbenoid insertion. The ethyl diazoacetate serves as the carbene source, cyclopropanating the dihydrofuran double bond.
Preparation: Flame-dry a round-bottom flask under Argon. Dissolve the Furanoid Glycal (1.0 eq) in anhydrous DCM.
Catalyst Addition: Add
(0.5 - 1.0 mol%). The solution typically turns green/blue.
Slow Addition (Critical): Dissolve Ethyl Diazoacetate (1.2 eq) in DCM. Add this solution dropwise via a syringe pump over 4-6 hours at room temperature.
Why? Slow addition prevents EDA dimerization (formation of diethyl fumarate/maleate) and favors the intermolecular cyclopropanation.
Workup: Filter the reaction mixture through a celite pad to remove the Rhodium catalyst. Concentrate the filtrate in vacuo.
Purification: Purify via Flash Column Chromatography (Silica Gel).
Validation: The product should show a characteristic high-field cyclopropane multiplet in
H NMR ( 0.5 - 2.0 ppm).
B. Conformational Validation via NMR (
Coupling)
Rationale: The scalar coupling constant between H1' and H2' (
) is the definitive metric for distinguishing North vs. South puckers in locked systems.
Protocol:
Sample Prep: Dissolve 5 mg of the final nucleoside in 0.6 mL
or .
Acquisition: Acquire a high-field
H NMR (minimum 500 MHz) with sufficient scans to resolve the H1' doublet.
Analysis: Measure
.
Interpretation Criteria:
North (C3'-endo,
): Hz.
Visual: H1' appears as a singlet or a very narrow doublet. The dihedral angle is near 90°.
South (C2'-endo,
): Hz.
Visual: H1' appears as a distinct doublet. The dihedral angle is near 0-20°.
Data Visualization
Pathway 1: Conformational Logic & Synthesis
The following diagram illustrates the synthesis of the scaffold and its conformational locking mechanism.
Caption: Synthesis pathway and conformational locking mechanism of 2-oxabicyclo[3.1.0]hexane nucleosides.
Caption: Decision matrix comparing Carbocyclic vs. 2-Oxa-bicyclo[3.1.0]hexane scaffolds.
References
Marquez, V. E., et al. (2001). "The pseudorotational cycle of nucleosides: A guide to the design of conformationally locked agonists and antagonists." Journal of Medicinal Chemistry. Link
Gagneron, J., et al. (2005).[1] "Synthesis of Nucleoside Analogues Bearing the Five Naturally Occurring Nucleic Acid Bases Built on a 2-Oxabicylo[3.1.0]hexane Scaffold." The Journal of Organic Chemistry. Link
Altona, C., & Sundaralingam, M. (1972). "Conformational analysis of the sugar ring in nucleosides and nucleotides. A new description using the concept of pseudorotation." Journal of the American Chemical Society. Link
Wang, G., et al. (2000). "Conformationally locked nucleosides.[1][2][3][4][5][6] Synthesis and hybridization properties of oligodeoxynucleotides containing 2'-O,4'-C-methylene-linked bicyclic ribonucleosides (LNA)." Tetrahedron. Link
PubChem Compound Summary. (2025). "Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate."[7] National Center for Biotechnology Information. Link
Efficacy of Antivirals Derived from Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate: A Comparative Guide
Introduction: The Quest for Novel Antiviral Scaffolds The relentless emergence of drug-resistant viral strains and novel viral pathogens necessitates a continuous search for new antiviral agents with unique mechanisms of...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Quest for Novel Antiviral Scaffolds
The relentless emergence of drug-resistant viral strains and novel viral pathogens necessitates a continuous search for new antiviral agents with unique mechanisms of action and improved therapeutic profiles. Nucleoside analogues have long been a cornerstone of antiviral therapy, effectively inhibiting viral replication by targeting viral polymerases.[1] A key strategy in the design of next-generation nucleoside analogues is the use of conformationally restricted scaffolds to enhance binding affinity to viral enzymes and improve selectivity. The rigid bicyclo[3.1.0]hexane framework has emerged as a promising structural motif in this endeavor.[2] This guide provides a comprehensive analysis of the antiviral efficacy of compounds derived from "Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate," a versatile chiral building block for the synthesis of novel bicyclic nucleoside analogues. We will delve into their mechanism of action, present comparative experimental data against relevant viruses, and provide detailed protocols for their evaluation.
Mechanism of Action: A Tale of Two Polymerases
Antivirals derived from the 2-oxabicyclo[3.1.0]hexane scaffold, like other nucleoside analogues, function as prodrugs that are activated within the host cell. Upon cellular uptake, they undergo a series of phosphorylation events, catalyzed by host or viral kinases, to form the active triphosphate metabolite.[1][3] This triphosphate analogue then competes with the natural deoxynucleoside triphosphates for incorporation into the nascent viral DNA or RNA chain by the viral polymerase (e.g., reverse transcriptase, DNA polymerase, or RNA-dependent RNA polymerase).[3][4] Incorporation of the analogue can lead to chain termination, thereby halting viral replication. The structural rigidity conferred by the bicyclo[3.1.0]hexane core is thought to lock the molecule in a specific sugar pucker conformation that is preferentially recognized by viral polymerases over host cellular polymerases, contributing to their selective antiviral activity.[3]
Caption: Intracellular activation and mechanism of action of bicyclic nucleoside analogues.
Comparative Efficacy: A Focus on DNA Viruses
Research into nucleoside analogues derived from ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate has revealed promising activity, particularly against DNA viruses and retroviruses. The conformational constraints of the bicyclic system appear to favor targeting of viral reverse transcriptases and DNA polymerases.
A key study detailed the synthesis of enantiomerically pure d- and l-bicyclo[3.1.0]hexenyl carbanucleosides starting from (R)- and (S)-epichlorohydrin, respectively, with a cyclopropane-fused γ-lactone derived from ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate as a key intermediate.[5] The antiviral activity of the resulting thymine nucleoside analogues (d-2 and l-2) was evaluated against several viruses.
Table 1: In Vitro Antiviral Activity of Bicyclo[3.1.0]hexenyl Thymine Nucleosides [5]
Compound
Virus
EC₅₀ (µg/mL)
CC₅₀ (µg/mL)
Selectivity Index (SI = CC₅₀/EC₅₀)
d-2
HIV-1
0.0006
8.558
14263
HIV-2
0.0009
8.558
9509
l-2
HIV-1
0.0016
>100
>62500
HIV-2
0.0011
>100
>90909
HSV-2
23.95
>100
>4.17
ddI (didanosine)
HIV-1
0.0042
>100
>23809
HIV-2
0.0051
>100
>19608
EC₅₀ (50% effective concentration) is the concentration of the drug that inhibits viral replication by 50%. CC₅₀ (50% cytotoxic concentration) is the concentration of the drug that reduces the viability of uninfected cells by 50%. Data obtained in MT-4 cells.
The results indicate that both d- and l-thymine analogues exhibit potent anti-HIV activity, with the l-enantiomer (l-2) demonstrating a significantly better safety profile due to its lack of discernible cytotoxicity at the highest tested concentrations.[5] Notably, both isomers showed higher potency against HIV-1 and HIV-2 than the established antiretroviral drug didanosine (ddI). The l-isomer also displayed weak anti-HSV-2 activity.[5] However, these compounds were found to be inactive against RNA viruses such as influenza, coronavirus, coxsackie virus, and poliovirus, suggesting a specific mechanism of action against viruses that utilize a reverse transcription or DNA polymerization step.[5]
In a separate study, a cytidine analogue built on a 2-oxabicyclo[3.1.0]hexane scaffold demonstrated moderate anti-HIV activity.[6]
Table 2: Anti-HIV Activity of a 2-Oxabicyclo[3.1.0]hexane Cytidine Analogue [6]
Cell Line
EC₅₀ (µM)
HOS
440
HOS-313 (expressing HSV-1 TK)
23
The increased potency in HOS-313 cells suggests that the compound is a better substrate for the viral thymidine kinase (TK) than for cellular kinases, which is a desirable characteristic for targeted antiviral therapy.[6]
Experimental Protocols: A Guide to In Vitro Evaluation
The following are standardized protocols for assessing the antiviral efficacy and cytotoxicity of novel compounds.
Cytotoxicity Assay (MTT Assay)
This assay determines the concentration of the test compound that is toxic to host cells.
Caption: Workflow for determining compound cytotoxicity using the MTT assay.
Protocol:
Cell Plating: Seed host cells (e.g., MT-4, Vero, HOS) in a 96-well plate at a predetermined density and allow them to adhere overnight.[7]
Compound Addition: Prepare serial dilutions of the test compound in culture medium and add to the wells. Include untreated cells as a control.[7]
Incubation: Incubate the plate for a period that mirrors the duration of the antiviral assay (e.g., 48-72 hours) at 37°C in a 5% CO₂ incubator.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours.[7]
Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.[8]
Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.
Data Analysis: Plot the percentage of cell viability against the compound concentration and determine the CC₅₀ value using non-linear regression analysis.
Antiviral Activity Assay (Plaque Reduction Assay)
This assay measures the ability of a compound to inhibit the formation of viral plaques.
Protocol:
Cell Plating: Seed host cells in 6- or 12-well plates to form a confluent monolayer.[9]
Virus Infection: Infect the cell monolayers with a known amount of virus (to produce a countable number of plaques) in the presence of serial dilutions of the test compound.[9]
Adsorption: Incubate for 1-2 hours to allow the virus to attach to and enter the cells.[9]
Overlay: Remove the virus-containing medium and add a semi-solid overlay (e.g., containing agarose or methylcellulose) with the corresponding concentrations of the test compound. This restricts viral spread to adjacent cells.
Incubation: Incubate the plates for a period sufficient for plaque formation (this varies depending on the virus, from a few days to over a week).
Plaque Visualization: Fix and stain the cells (e.g., with crystal violet). Plaques will appear as clear zones where cells have been lysed by the virus.
Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the untreated virus control for each compound concentration and determine the EC₅₀ value.[10]
Viral Load Quantification (RT-qPCR)
This method quantifies the amount of viral nucleic acid in a sample.
Caption: Workflow for quantifying viral load using RT-qPCR.
Protocol:
Sample Preparation: Infect cells with the virus in the presence of serial dilutions of the test compound. After a suitable incubation period, harvest the cells or supernatant.
Nucleic Acid Extraction: Extract the viral DNA or RNA from the samples using a commercial kit.
Reverse Transcription (for RNA viruses): Convert the viral RNA to complementary DNA (cDNA) using a reverse transcriptase enzyme.
qPCR: Perform quantitative PCR using primers and probes specific to a conserved region of the viral genome. A standard curve of known viral copy numbers should be run in parallel to allow for absolute quantification.[11]
Data Analysis: The cycle threshold (Ct) value is inversely proportional to the amount of target nucleic acid. Calculate the viral load in each sample by interpolating the Ct values on the standard curve. Determine the EC₅₀ by plotting the reduction in viral load against the compound concentration.[12]
Conclusion and Future Directions
The ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate scaffold serves as a valuable starting point for the development of novel bicyclic nucleoside analogues. The resulting compounds have demonstrated potent and selective activity against HIV and, to a lesser extent, HSV-2, with a favorable safety profile observed for the l-enantiomers. The rigid conformational structure of these molecules likely underlies their specific targeting of viral polymerases.
Further research should focus on expanding the antiviral screening of these compounds against a wider range of DNA viruses, including other herpesviruses and hepatitis B virus. Structure-activity relationship (SAR) studies are warranted to optimize the nucleobase and modifications on the bicyclic core to enhance potency and broaden the spectrum of activity. While the current generation of these compounds appears inactive against RNA viruses, modifications to the scaffold to mimic the ribose sugar more closely could potentially lead to derivatives with activity against RNA-dependent RNA polymerases. A comprehensive comparison with current first-line antiviral agents for specific viral infections is crucial to ascertain the clinical potential of this promising class of compounds.
References
Choi, Y., et al. (2010). Synthesis of enantiomerically pure d- and l-bicyclo[3.1.0]hexenyl carbanucleosides and their antiviral evaluation. Bioorganic & Medicinal Chemistry Letters, 20(14), 4253-4256. [Link]
De Clercq, E. (2021). Nucleosides and emerging viruses: A new story. Biochemical Pharmacology, 187, 114493. [Link]
Venkatachalam, K. V., & Chattopadhyay, D. (2022). Inhibition of Viral RNA-Dependent RNA Polymerases by Nucleoside Inhibitors: An Illustration of the Unity and Diversity of Mechanisms. International Journal of Molecular Sciences, 23(20), 12610. [Link]
Ludek, O. R., & Marquez, V. E. (2011). Synthesis of Conformationally North-Locked Pyrimidine Nucleosides Built on an Oxa-bicyclo[3.1.0]hexane Scaffold. The Journal of Organic Chemistry, 77(2), 815-824. [Link]
Aubin, J. T., et al. (1995). A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates. Antimicrobial Agents and Chemotherapy, 39(8), 1733-1740. [Link]
The Strategic Advantage of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate in Carbocyclic Nucleoside Synthesis: A Comparative Guide
For researchers, scientists, and professionals in drug development, the selection of a synthetic precursor is a critical decision that dictates the efficiency, stereochemical outcome, and overall success of a synthetic c...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the selection of a synthetic precursor is a critical decision that dictates the efficiency, stereochemical outcome, and overall success of a synthetic campaign. This guide provides an in-depth validation of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate as a strategic precursor in the synthesis of high-value molecules, particularly carbocyclic nucleoside analogues. We will objectively compare its performance against a well-established alternative, Vince lactam, supported by experimental data and mechanistic insights to empower you with the knowledge to make informed decisions in your synthetic planning.
Introduction: The Unique Potential of a Strained Bicyclic System
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is a structurally unique molecule characterized by a fused cyclopropane and tetrahydrofuran ring system. This strained bicyclic framework is not merely a synthetic curiosity; it is a latent source of stereochemically defined cyclopentane scaffolds. The inherent ring strain of the cyclopropane and oxirane-like character of the bicyclo[3.1.0]hexane core make it an ideal substrate for controlled, stereospecific ring-opening reactions. This property is of paramount importance in the synthesis of carbocyclic nucleosides, a class of antiviral and anticancer agents where precise control of stereochemistry is essential for biological activity.
The primary utility of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate lies in its ability to generate highly functionalized cyclopentane derivatives through nucleophilic ring-opening. This strategic unmasking of a complex cyclopentane core from a readily accessible bicyclic precursor offers a significant advantage in synthetic efficiency.
Comparative Analysis: Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate vs. Vince Lactam
A stalwart in the synthesis of carbocyclic nucleosides is the renowned Vince lactam (2-azabicyclo[2.2.1]hept-5-en-3-one)[1][2]. Its rigid bicyclic structure and the ability to be resolved into enantiopure forms have made it a cornerstone in the synthesis of drugs like Abacavir[1]. However, the synthetic pathway from Vince lactam often requires multiple steps to install the desired functionality. Here, we compare the synthetic strategies and outcomes when using Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate and Vince lactam as precursors for carbocyclic nucleoside analogues.
Table 1: Performance Comparison of Precursors in Carbocyclic Nucleoside Analogue Synthesis
Parameter
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Vince Lactam (2-azabicyclo[2.2.1]hept-5-en-3-one)
Key Transformation
Stereospecific nucleophilic ring-opening
Multi-step functionalization of the olefin and lactam
Stereochemical Control
High, dictated by the SN2-like ring-opening
High, established early via resolution of the lactam
Synthetic Steps to Key Intermediate
Typically 1-2 steps
Often requires 3-5 steps for functionalization
Typical Overall Yields
Good to excellent
Moderate to good
Versatility of Accessible Analogues
High, diverse nucleophiles can be employed
High, but may require more extensive synthetic modifications
Scalability
Potentially high, dependent on cyclopropanation efficiency
Established for large-scale synthesis
The primary advantage of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate lies in the convergency of its synthetic approach. The key stereocenters of the target cyclopentane are strategically unveiled in a single, highly stereocontrolled ring-opening step. This contrasts with the more linear synthetic sequence often required when starting from Vince lactam, which involves sequential functionalization of the double bond and manipulation of the lactam moiety.
Experimental Protocols
Protocol 1: Synthesis of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
This protocol is based on the well-established rhodium(II)-catalyzed cyclopropanation of 2,5-dihydrofuran with ethyl diazoacetate. The choice of rhodium catalyst can influence the stereoselectivity of the reaction.
Materials:
2,5-Dihydrofuran
Ethyl diazoacetate
Dirhodium(II) acetate dimer [Rh₂(OAc)₄]
Dichloromethane (DCM), anhydrous
Silica gel for column chromatography
Hexane
Ethyl acetate
Procedure:
To a solution of 2,5-dihydrofuran (1.2 equivalents) and dirhodium(II) acetate dimer (0.1 mol%) in anhydrous dichloromethane (DCM) at room temperature under an inert atmosphere (e.g., argon), add a solution of ethyl diazoacetate (1.0 equivalent) in anhydrous DCM dropwise over a period of 4-6 hours using a syringe pump.
Stir the reaction mixture at room temperature for an additional 2 hours after the addition is complete.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, concentrate the reaction mixture under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate.
Expected Yield: 60-75%
Protocol 2: Nucleophilic Ring-Opening for the Synthesis of a Carbocyclic Nucleoside Precursor
This protocol exemplifies the key transformation of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate into a functionalized cyclopentane derivative, a crucial intermediate for carbocyclic nucleoside synthesis. The reaction proceeds via an SN2-type mechanism, leading to a trans relationship between the nucleophile and the newly formed hydroxyl group.
Materials:
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate
Sodium azide (NaN₃)
Ammonium chloride (NH₄Cl)
Dimethylformamide (DMF), anhydrous
Water
Ethyl acetate
Brine
Procedure:
To a solution of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate (1.0 equivalent) in anhydrous dimethylformamide (DMF), add sodium azide (1.5 equivalents) and ammonium chloride (1.5 equivalents).
Heat the reaction mixture to 80-90 °C and stir for 12-16 hours.
Monitor the reaction by TLC.
Upon completion, cool the reaction mixture to room temperature and pour it into water.
Extract the aqueous layer with ethyl acetate (3 x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield the corresponding azido-cyclopentanol derivative.
Expected Yield: 70-85%
Mechanistic Insights and Visualizations
The strategic utility of Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate is best understood through its reaction mechanisms.
Synthesis via Rhodium-Catalyzed Cyclopropanation
The formation of the bicyclic precursor proceeds through a rhodium carbene intermediate generated from ethyl diazoacetate. This highly reactive species undergoes a concerted cyclopropanation reaction with the double bond of 2,5-dihydrofuran.
Caption: Rhodium-catalyzed synthesis of the bicyclic precursor.
Nucleophilic Ring-Opening
The power of this precursor is unleashed in the nucleophilic ring-opening reaction. The reaction proceeds with high stereoselectivity, typically via an SN2 mechanism, where the nucleophile attacks the carbon atom of the cyclopropane ring from the side opposite to the C-O bond of the tetrahydrofuran ring.
Caption: Stereoselective nucleophilic ring-opening of the precursor.
Conclusion
Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate presents a compelling and efficient alternative to traditional precursors in the synthesis of carbocyclic nucleoside analogues. Its key advantages lie in the convergency of the synthetic route and the high degree of stereocontrol imparted during the nucleophilic ring-opening. While Vince lactam remains a valuable and well-established precursor, the strategy employing Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate offers a more streamlined approach to complex cyclopentane intermediates. For research and development teams aiming to rapidly explore structure-activity relationships in carbocyclic nucleosides, the adoption of this versatile bicyclic precursor warrants serious consideration.
References
Vince, R. A CONCISE ROUTE TO CARBOCYCLIC NUCLEOSIDES. Nucleosides, Nucleotides & Nucleic Acids2008 , 27 (6), 694-700. [Link]
Taylor, S. J. C.; McCague, R.; Wisdom, R.; Evans, C. T. Enzymatic Resolution of 2-Azabicyclo[2.2.1]hept-5-en-3-one (Vince's Lactam) and its Application to the Synthesis of Carbocyclic Nucleosides. Tetrahedron: Asymmetry1993 , 4 (6), 1117-1128. [Link]
Woll, M. G.; Fisk, J. D.; LePlae, P. R.; Gellman, S. H. Stereoselective Synthesis of 3-Substituted 2-Aminocyclopentanecarboxylic Acid Derivatives and Their Incorporation into Short 12-Helical β-Peptides That Fold in Water. J. Am. Chem. Soc.2002 , 124 (40), 12447–12458. [Link]
Davies, H. M. L.; Antoulinakis, E. G. Recent Progress in Asymmetric Rhodium-Catalyzed Carbene Reactions. J. Organomet. Chem.2001 , 617-618, 47-55. [Link]
Marquez, V. E.; et al. Synthesis of Conformationally North-Locked Pyrimidine Nucleosides Built on an Oxabicyclo[3.1.0]hexane Scaffold. J. Org. Chem.2012 , 77 (2), 815–824. [Link]
Ring opening reactions of epoxides: Acid-catalyzed. Khan Academy. [Link]
Title: Strategic Bioisosteric Replacements for the Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate Scaffold Subtitle: A Comparative Guide for Optimization in Glutamate Modulation and Nucleoside Mimetics Executive Summary:...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Strategic Bioisosteric Replacements for the Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate Scaffold
Subtitle: A Comparative Guide for Optimization in Glutamate Modulation and Nucleoside Mimetics
Executive Summary: The "North-South" Locking Mechanism
The Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate scaffold is not merely a structural spacer; it is a high-value pharmacophore used primarily to restrict conformational flexibility. By fusing a cyclopropane ring to a tetrahydrofuran (THF) core, this scaffold locks the system into a rigid bicyclic framework.
In medicinal chemistry, this specific geometry is critical for two primary applications:
Glutamate Receptor Agonists (mGluR2/3): It mimics the folded conformation of glutamate (e.g., in LY354740 and LY379268), positioning the distal carboxylic acid (from the ester hydrolysis) and the amino group (if substituted) in a precise spatial arrangement.
Nucleoside Analogs: It acts as a pseudosugar, locking the "North" (C3'-endo) or "South" (C2'-endo) conformation to probe polymerase fidelity or receptor binding.
Why Replace It?
While the 2-oxabicyclo[3.1.0]hexane core is potent, it suffers from specific limitations:
Chemical Stability: The strained acetal-like character (in some derivatives) can be acid-sensitive.
IP Space: The core is heavily patented in the neuroscience space.
Lipophilicity: The ether oxygen limits blood-brain barrier (BBB) penetration in some highly polar analogs.
This guide evaluates three primary bioisosteres: the Thia-analog , the Aza-analog , and the Carba-analog .
Bioisosteric Candidates: A Technical Comparison
The Reference Standard: 2-Oxabicyclo[3.1.0]hexane[1][2][3]
Key Feature: Ether oxygen acts as a hydrogen bond acceptor (HBA).
Geometry: Puckered "envelope" shape.
Metabolism: Generally stable, but the ester tail is rapidly hydrolyzed by esterases (often serving as a prodrug).
Candidate A: The Thia-Isostere (2-Thiabicyclo[3.1.0]hexane)
Modification: Substitution of Oxygen (O) with Sulfur (S).
Mechanistic Impact:
Lipophilicity: Significant increase in LogP (~0.5–1.0 unit increase).
Electronic: Sulfur is a softer nucleophile and a weaker HBA than oxygen.
Metabolic Liability: Introduces a "soft spot" for oxidation. S-oxidation to sulfoxide or sulfone can occur, which may be a desired active metabolite or a clearance route.
Geometry: C-S bonds (1.82 Å) are longer than C-O bonds (1.43 Å), slightly expanding the ring pucker.
Candidate B: The Aza-Isostere (2-Azabicyclo[3.1.0]hexane)
Modification: Substitution of Oxygen (O) with Nitrogen (NH or N-R).
Mechanistic Impact:
Basicity: Introduces a basic center (pKa ~9-10 for secondary amines), drastically changing the pKa profile and solubility.
H-Bonding: The NH acts as a Hydrogen Bond Donor (HBD), reversing the interaction profile of the ether oxygen.
Vectorization: Allows for further functionalization (N-alkylation/acylation) to reach new binding pockets, a feature impossible with the O-analog.
Candidate C: The Carba-Isostere (Bicyclo[3.1.0]hexane)
Modification: Substitution of Oxygen (O) with Methylene (CH₂).
Mechanistic Impact:
Inertness: Chemically and metabolically robust (excluding the ester).
Polarity: Loss of the heteroatom HBA leads to a hydrophobic core.
Solubility: Reduced aqueous solubility compared to O- and N-analogs.
Comparative Data Analysis
The following table contrasts the physicochemical properties of the ethyl ester derivatives of these scaffolds.
Property
2-Oxa (Reference)
2-Thia (Candidate A)
2-Aza (Candidate B)
2-Carba (Candidate C)
Formula
C₈H₁₂O₃
C₈H₁₂O₂S
C₈H₁₃NO₂
C₉H₁₄O₂
Calc. LogP
0.85
1.65
0.45 (pH 7.4)
2.10
tPSA (Ų)
35.5
26.3 (Ester only)
38.0 (Amine + Ester)
26.3
H-Bond Acceptors
2
1 (Weak)
1
1
H-Bond Donors
0
0
1 (if NH)
0
Metabolic Risk
Ester Hydrolysis
S-Oxidation
N-Oxidation / Glucuronidation
CYP Hydroxylation
Key Advantage
Balanced Polarity
BBB Penetration
Selectivity Tuning
Metabolic Stability
Note: LogP values are predicted consensus values. tPSA (Topological Polar Surface Area) is critical for CNS penetration; values < 90 Ų are preferred.
Experimental Protocols (Self-Validating)
Protocol A: Synthesis of the Reference (2-Oxa Scaffold)
Rationale: This reaction utilizes a Rhodium-catalyzed intramolecular cyclopropanation. The high ring strain is overcome by the metal carbenoid mechanism.
Reagents:
2,3-Dihydrofuran
Ethyl Diazoacetate (EDA)
Rhodium(II) acetate dimer [Rh₂(OAc)₄]
Dichloromethane (DCM), anhydrous
Step-by-Step Workflow:
Preparation: Flame-dry a 2-neck round bottom flask under Argon. Add 2,3-dihydrofuran (1.0 equiv) and Rh₂(OAc)₄ (0.5 mol%). Dissolve in anhydrous DCM (0.2 M).
Addition: Dissolve Ethyl Diazoacetate (1.2 equiv) in DCM. Add this solution dropwise via a syringe pump over 4–6 hours to the stirring catalyst mixture at room temperature.
Control Point: Slow addition prevents EDA dimerization (fumarate/maleate formation).
Quenching: Once gas evolution (N₂) ceases, stir for an additional 2 hours.
Workup: Filter the mixture through a pad of Celite to remove the Rhodium catalyst. Concentrate the filtrate in vacuo.
Purification: Purify via flash column chromatography (Silica gel, Hexanes:EtOAc gradient). The exo-isomer is typically the major product (check via ¹H NMR: coupling constant of cyclopropyl protons).
Protocol B: Synthesis of the 2-Aza Bioisostere
Rationale: Direct cyclopropanation of enamine derivatives is difficult. A preferred route uses a pyrroline intermediate protected with a Boc group to prevent catalyst poisoning.
Starting Material: N-Boc-2,3-dihydro-1H-pyrrole.
Catalyst: Rh₂(OAc)₄ or Cu(acac)₂.
Procedure: Follow the same dropwise addition of Ethyl Diazoacetate as in Protocol A.
Deprotection (Validation): Treat the isolated intermediate with TFA/DCM (1:1) to yield the free amine 2-azabicyclo[3.1.0]hexane-6-carboxylate.
Decision Framework & Logic
The following diagram illustrates the decision process for selecting the appropriate bioisostere based on the pharmacological limitations of the parent molecule.
Caption: Decision logic for scaffold hopping from the 2-oxabicyclo[3.1.0]hexane core based on physicochemical requirements.
References
Synthesis of 2-oxabicyclo[3.1.
Title: Synthesis of Conformationally North-Locked Pyrimidine Nucleosides Built on an Oxa-bicyclo[3.1.0]hexane Scaffold.
Title: 2-Oxabicyclo[2.1.1]hexanes as saturated bioisosteres of the ortho-substituted phenyl ring.[2] (Note: Relevant for general bicyclic ether properties).
Cost-benefit analysis of "Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate" synthesis
This guide provides an in-depth cost-benefit analysis and technical synthesis protocol for Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , a critical bicyclic scaffold used in the development of metabotropic glutamate re...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth cost-benefit analysis and technical synthesis protocol for Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate , a critical bicyclic scaffold used in the development of metabotropic glutamate receptor (mGluR) agonists and antiviral nucleoside analogs.
Executive Summary & Strategic Verdict
For pharmaceutical applications requiring high purity and safety, the Rhodium(II)-catalyzed cyclopropanation via continuous flow is the superior methodology. While the catalyst cost is significantly higher than Copper alternatives, the Rhodium route delivers >90% diastereoselectivity (dr), reducing downstream purification costs (chromatography) which often outweigh raw material savings.
Best for Discovery/Scale-up: Rh2(OAc)4 catalyzed flow synthesis.
Best for Commodity/Low-Budget: Cu(OTf)2 or Cu(acac)2 batch synthesis (requires extensive purification).
Comparative Route Analysis
The synthesis hinges on the metal-catalyzed decomposition of Ethyl Diazoacetate (EDA) in the presence of 2,3-dihydrofuran . The choice of metal dictates the carbene transfer efficiency and stereocontrol.
Route A: Rhodium(II) Catalysis (The Gold Standard)
Mechanism: Formation of a transient Rh-carbenoid species that undergoes concerted asynchronous addition to the enol ether double bond.
Performance: High turnover number (TON). Favoring the thermodynamically stable exo-isomer (anti to the bridgehead hydrogens).
Cons: High cost of Rhodium; residual metal removal required for pharma compliance.
Route B: Copper(I/II) Catalysis (The Budget Alternative)
Mechanism: Cu(I) carbenoid formation. Often uses Cu(OTf)2 or Cu(acac)2 reduced in situ by phenylhydrazine or the diazo compound itself.
Performance: Slower reaction rates compared to Rh.
Pros: Inexpensive catalyst (orders of magnitude cheaper than Rh).
Cons: Lower yields (60–75%), poor diastereoselectivity (often ~60:40 to 70:30), requiring difficult silica gel chromatography to separate isomers.
Route C: Ruthenium (Ru-Pheox) (The Emerging Contender)
Performance: Recent literature suggests Ru-Pheox complexes can achieve >95% yields with high enantiocontrol.
Status: Currently less accessible for commodity scale-up compared to Rh/Cu but promising for asymmetric synthesis.
Cost-Benefit Data Matrix
Metric
Route A: Rhodium (Rh2(OAc)4)
Route B: Copper (Cu(OTf)2 / Ligand)
Catalyst Cost
High (~$300/g)
Low (~$5/g)
Catalyst Loading
Low (0.1 – 0.5 mol%)
Moderate (1.0 – 5.0 mol%)
Isolated Yield
85 – 92%
60 – 75%
Diastereoselectivity (dr)
> 90:10 (Exo:Endo)
~ 65:35 (Exo:Endo)
Purification Load
Low (Filtration/Distillation)
High (Column Chromatography)
Safety Profile
High (Fast kinetics suits Flow)
Moderate (Slower kinetics = accumulation)
Total Process Cost
Lower (due to reduced labor/purification)
Higher (due to purification bottlenecks)
Technical Deep Dive: Self-Validating Protocol
Selected Method: Rhodium(II)-Catalyzed Cyclopropanation in Continuous Flow.
Rationale: EDA is shock-sensitive and potentially explosive. Batch accumulation of EDA is a major safety hazard. Flow chemistry minimizes the active inventory of hazardous diazo species.[1]
Reagents & Materials[1][2][3][4][5][6][7][8][9]
Substrate: 2,3-Dihydrofuran (freshly distilled).
Carbene Source: Ethyl Diazoacetate (EDA) (commercially available as ~13 wt% in DCM or toluene; handle with extreme care).
Catalyst: Rhodium(II) acetate dimer [Rh2(OAc)4].
Solvent: Dichloromethane (DCM) (anhydrous).
Step-by-Step Protocol
Step 1: Catalyst Solution Preparation
Dissolve Rh2(OAc)4 (0.5 mol% relative to dihydrofuran) in anhydrous DCM. Ensure complete solubility to prevent clogging in flow reactors.
Step 2: Substrate Mixing
Mix 2,3-dihydrofuran (1.0 equiv) directly with the catalyst solution. Note: The catalyst is stable with the alkene; the reaction only starts upon EDA addition.
Step 3: Flow Reactor Setup
Feed A: Catalyst + Dihydrofuran in DCM.
Feed B: Ethyl Diazoacetate (EDA) in DCM (diluted to 1M to control exotherm).
Reactor: T-mixer feeding into a residence time coil (PFA tubing) or a chip reactor.
Temperature: 0°C to 20°C (Cooling is essential; the reaction is highly exothermic).
Step 4: Reaction Execution
Pump Feed A and Feed B at a 1:1.2 molar ratio (excess EDA ensures conversion). Residence time should be calibrated to ~5-10 minutes. The rapid color change from yellow (EDA) to clear/pale green indicates consumption of the diazo compound.
Self-Validation: Monitor the outlet for N2 gas evolution (steady bubbling). If bubbling stops or surges, check pump stability immediately.
Step 5: Quench & Workup
Collect the reactor effluent. The solvent and excess 2,3-dihydrofuran are removed under reduced pressure.
Purification: The crude oil is often pure enough (>90% exo) for subsequent steps. If necessary, purify via bulb-to-bulb distillation or rapid filtration through a silica plug (eluent: Hexanes/EtOAc 9:1).
Visualizations
Diagram 1: Reaction Mechanism & Stereoselectivity
This diagram illustrates the catalytic cycle, highlighting the formation of the metal-carbenoid and the approach of the olefin.
Caption: Catalytic cycle for Rh(II)-mediated cyclopropanation. The electrophilic Rh-carbenoid attacks the electron-rich enol ether double bond, releasing nitrogen gas.
This diagram maps the logical flow of the synthesis to ensure safety when handling EDA.
Caption: Continuous flow setup designed to manage the exothermic nature of diazo decomposition and prevent hazardous accumulation of EDA.
References
Doyle, M. P., et al. (1984). Stereoselectivity of Catalytic Cyclopropanation Reactions.[2][3][4][5][6][7][8] Catalyst Dependence in Reactions of Ethyl Diazoacetate with Alkenes. Organometallics.[4][5] Link
Davies, H. M. L., & Antoulinakis, E. G. (2004).[9] Intermolecular Metal-Catalyzed Carbenoid Cyclopropanations. Organic Reactions.[1][10][2][4][9][5][6][7][8][11][12] Link
Reissig, H.-U., & Zimmer, R. (2003). Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis. Chemical Reviews.[9] Link
Sturino, C. F., et al. (2022). Continuous Process to Safely Manufacture an Aryldiazoacetate and Its Direct Use in a Dirhodium-Catalyzed Enantioselective Cyclopropanation.[1] Organic Process Research & Development. Link[1]
Aggarwal, V. K., et al. (2000). Catalytic cyclopropanation of electron deficient alkenes mediated by chiral and achiral sulfides. Journal of the Chemical Society, Perkin Transactions 1. Link
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Immediate Action Card
Status: Hazardous Organic Substance (Irritant, Strained Ring System)
Primary Disposal Method: High-Temperature Incineration via Licensed Contractor
CAS Registry Number: 90482-42-1 (Verify specific isomer on container)
🚨 Emergency Spill Response ( < 500 mg)
Step
Action
1. Isolate
Evacuate the immediate 10 ft radius.[1] Post "Do Not Enter" signage.
2. PPE
Don Nitrile gloves (double layer recommended), safety goggles, and lab coat.[1]
3. Absorb
Cover spill with inert absorbent (Vermiculite or Sand).[1] Do NOT use paper towels (potential reaction heat).[1]
4. Collect
Scoop material into a sealable hazardous waste bag or jar.[1] Label "Hazardous Waste - Organic Irritant".[1]
5. Clean
Wipe surface with soap and water; dispose of wipes in the same hazardous waste container.[1]
Part 2: Chemical Profile & Hazard Identification[2]
To dispose of this chemical safely, one must understand its reactivity.[1] Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate features a bicyclic core containing both an ether linkage and a fused cyclopropane ring.
Structural Reactivity Analysis[1]
Strained Ring System: The [3.1.0] fused system possesses significant ring strain (approx. 27 kcal/mol for the cyclopropane moiety).[1] This makes the molecule susceptible to rapid, exothermic ring-opening reactions upon contact with strong acids or Lewis acids [1].[1]
Ester Functionality: Subject to hydrolysis in the presence of strong bases or aqueous acids, releasing ethanol and the corresponding carboxylic acid.[1]
Ether Linkage (2-oxa): While generally stable, the position adjacent to the bridgehead in a strained system increases susceptibility to oxidative cleavage.[1]
GHS Hazard Classification
Based on safety data for this and structurally analogous bicyclic esters [2, 3]:
Critical Directive: Never mix this compound with Strong Acids (e.g., HCl, H₂SO₄) or Strong Oxidizers .[1] The acid-catalyzed ring opening of the cyclopropane/tetrahydrofuran system can be exothermic and uncontrolled.[1]
Compatibility Matrix
Waste Stream
Compatibility
Action
Non-Halogenated Organics
✅ Compatible
Preferred Stream. Dissolve in Acetone or Ethanol.
Halogenated Organics
⚠️ Conditional
Acceptable if dissolved in DCM, but costly.[1] Avoid if possible.
For reaction byproducts or dilute solutions containing < 5% active compound.
Quenching (If reactive reagents present): Ensure all other reagents (e.g., hydrides, organometallics) in the reaction mixture are fully quenched before designating as waste.[1]
Dilution: Dilute the mixture with a compatible non-halogenated solvent (Acetone, Ethyl Acetate, or Ethanol).
pH Check: Verify the waste solution is neutral (pH 6-8). If acidic, neutralize carefully with saturated Sodium Bicarbonate (NaHCO₃) to prevent acid-catalyzed decomposition in the waste drum.[1]
Container Transfer: Pour into the Non-Halogenated Organic Waste carboy.
Documentation: Log the addition on the waste tag, specifying "Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate" to alert downstream handlers.[1]
Protocol B: Pure Substance Disposal (Expired/Surplus Stocks)
For vials containing > 50 mg of pure substance.
Do Not Bulking: Do not empty pure vials into the general solvent waste carboy. This increases the "hazard load" of the drum and risks unexpected reactivity.[1]
Lab Pack Method:
Keep the chemical in its original primary container (glass vial).[1]
Ensure the cap is tightly sealed and parafilmed.[1]
Place the vial into a secondary containment bag (Ziploc).
Place into the Lab Pack drum (a wide-mouth drum filled with absorbent material for miscellaneous small chemicals).[1]
Manifesting: List the chemical explicitly on the Lab Pack inventory sheet as "Ethyl 2-oxabicyclo[3.1.0]hexane-6-carboxylate; Organic Ester; Irritant."[1]
Protocol C: Empty Container Management
For vials that appear empty but contained the substance.
Triple Rinse: Rinse the empty vial three times with a minimal amount of Acetone or Ethanol.[1]
Rinsate Disposal: Pour the rinsate into the Non-Halogenated Organic Waste stream (Protocol A).[1]
Defacing: Deface the label on the vial using a permanent marker.[1]
Glass Disposal: Dispose of the rinsed, dry vial in the Broken Glass/Sharps container (unless local EHS regulations require all chemical glass to be treated as hazardous waste).[1]
Part 5: Visual Decision Workflow
The following logic tree dictates the correct disposal path based on the state of the material.
Figure 1: Decision tree for segregating waste streams to prevent incompatibility incidents.
Part 6: Regulatory & Compliance Framework
US EPA Classification: This material is not typically listed as a P-listed or U-listed acute hazardous waste.[1] However, it falls under the characteristic of Ignitability (D001) if in a flammable solvent, or general organic toxicity.[1]
RCRA Code: If disposed of as a pure substance, verify if your facility classifies it as D001 (Ignitable) or simply non-RCRA regulated hazardous waste depending on flash point testing (often >60°C for these esters, but testing is required for certainty).[1]
European Waste Catalogue (EWC):
16 05 08 : Discarded organic chemicals consisting of or containing hazardous substances.[1]
